4-Aminothieno[2,3-d]pyrimidine-2-thiol

• CAS: 177355-92-9

Core Science & Biosynthesis

A Senior Application Scientist's Guide to the Strategic Synthesis of 4-Aminothieno[2,3-d]pyrimidine-2-thiol

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The thieno[2,3-d]pyrimidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in biologically active compounds, particularly as kinase inhibitors.[1] This guide provides an in-depth, mechanistically-driven approach to the synthesis of a key derivative, 4-aminothieno[2,3-d]pyrimidine-2-thiol. Moving beyond a simple recitation of steps, this document elucidates the causal relationships behind experimental choices, offering field-proven insights into process optimization and validation. We will dissect a robust and efficient two-stage synthetic strategy, beginning with the construction of a versatile 2-aminothiophene intermediate via the Gewald reaction, followed by the strategic cyclization to form the target fused pyrimidine ring system. This guide is designed to equip researchers and drug development professionals with the foundational knowledge and practical protocols necessary to confidently synthesize and explore this valuable heterocyclic entity.

Chapter 1: The Thieno[2,3-d]pyrimidine Core: A Scaffold of Pharmacological Significance

The fusion of a thiophene ring with a pyrimidine moiety creates the thieno[2,3-d]pyrimidine system. This heterocyclic core is of special biological interest due to its structural resemblance to purines, allowing it to interact with a wide array of biological targets.[2] This has led to its exploration in numerous therapeutic areas, including the development of antitumor[2], anti-inflammatory, and antiviral agents.[3] Notably, derivatives of this scaffold have been extensively investigated as potent inhibitors of various protein kinases, which are critical targets in oncology.[1][4] The strategic synthesis of specific derivatives, such as the title compound, is therefore a critical endeavor in the discovery of novel therapeutics.

Chapter 2: Retrosynthetic Analysis and Strategic Overview

A logical synthesis plan begins with a retrosynthetic analysis. The target molecule, 4-aminothieno[2,3-d]pyrimidine-2-thiol, can be conceptually deconstructed to reveal a clear and efficient forward-synthesis pathway. The primary disconnection occurs at the pyrimidine ring, identifying 2-amino-3-cyanothiophene as the pivotal precursor. This intermediate contains the necessary amine and cyano functionalities in an ortho position, primed for cyclization. Carbon disulfide (CS₂) is identified as the ideal one-carbon (C1) synthon to build the desired pyrimidine ring, as it efficiently provides both the C2 carbon and the C2-thiol functionality in a single step.

Caption: Retrosynthetic pathway for the target compound.

This analysis establishes a two-part strategy:

• Part I: Synthesis of the 2-amino-3-cyanothiophene core.

• Part II: Cyclocondensation with carbon disulfide to form the final thieno[2,3-d]pyrimidine ring system.

Chapter 3: Synthesis of the Key Intermediate via the Gewald Reaction

The Gewald reaction is a powerful and highly versatile multi-component condensation for synthesizing polysubstituted 2-aminothiophenes.[5][6][7] It involves the reaction of a ketone or aldehyde with an α-cyanoester (or other active methylene nitrile) in the presence of elemental sulfur and a base.[7][8] Its enduring utility stems from its operational simplicity and the direct access it provides to densely functionalized thiophenes, which are crucial building blocks in pharmaceutical synthesis.[5]

Mechanistic Insights: The Rationale Behind the Reaction

Understanding the Gewald reaction mechanism is key to troubleshooting and optimizing the synthesis. The process unfolds in a sequential manner:

• Knoevenagel Condensation: The reaction initiates with a base-catalyzed Knoevenagel condensation between the starting carbonyl compound (e.g., an aldehyde) and the active methylene compound (malononitrile). This step forms a stable α,β-unsaturated dinitrile intermediate.[7]

• Michael Addition of Sulfur: Elemental sulfur, activated by the base, acts as a nucleophile and adds to the β-position of the unsaturated intermediate.

• Intramolecular Cyclization & Tautomerization: The sulfur-adduct then undergoes an intramolecular cyclization, where the terminal sulfur attacks one of the nitrile groups. A subsequent tautomerization yields the stable aromatic 2-aminothiophene ring.[7]

Caption: Mechanism for the cyclization of 2-aminothiophene with CS₂.

Detailed Experimental Protocol

This protocol is a robust method for achieving the desired cyclization. [9] Reagents & Materials:

• 2-Amino-3-cyanothiophene

• Carbon Disulfide (CS₂)

• Pyridine or Potassium Hydroxide (KOH)

• N,N-Dimethylformamide (DMF) or Ethanol

• Dilute Hydrochloric Acid (HCl)

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 2-amino-3-cyanothiophene (0.05 mol) in 50 mL of pyridine (which acts as both solvent and base). Alternative: Dissolve the thiophene in 50 mL of ethanol, and add powdered KOH (0.06 mol).

• CS₂ Addition: While stirring at room temperature, add carbon disulfide (0.06 mol) dropwise over 15-20 minutes. A color change and slight warming may be observed.

• Reaction: Heat the mixture to reflux for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After cooling to room temperature, pour the reaction mixture into 200 mL of ice-cold water.

• Precipitation: Acidify the aqueous solution by slowly adding dilute HCl until the pH is approximately 5-6. This step is crucial as it protonates the thiol, causing the final product to precipitate out of the solution.

• Purification: Collect the solid precipitate by vacuum filtration. Wash the solid thoroughly with water to remove any residual salts, followed by a wash with a small amount of cold ethanol. Dry the product under vacuum.

Chapter 5: Characterization of the Final Product

Final validation of the synthesized 4-aminothieno[2,3-d]pyrimidine-2-thiol is essential. The following data provides a benchmark for successful synthesis.

Parameter	Expected Result
Appearance	Off-white to yellow solid
Yield	70-80%
¹H NMR (DMSO-d₆)	δ ~12.5 (br s, 1H, SH), δ ~7.8 (br s, 2H, NH₂), δ ~7.6 (d, 1H, H-6), δ ~7.1 (d, 1H, H-5)
¹³C NMR (DMSO-d₆)	Peaks corresponding to the thieno[2,3-d]pyrimidine core, including a characteristic downfield peak for the C=S carbon.
IR (KBr, cm⁻¹)	~3400-3200 (N-H stretch), ~2600-2500 (S-H stretch, often weak)
MS (ESI)	m/z [M+H]⁺ corresponding to C₆H₅N₃S₂

Conclusion

This guide has detailed a logical and efficient two-stage synthesis for 4-aminothieno[2,3-d]pyrimidine-2-thiol, a molecule of significant interest in medicinal chemistry. By first constructing the 2-amino-3-cyanothiophene intermediate via the reliable Gewald reaction and then performing a strategic cyclocondensation with carbon disulfide, the target compound can be obtained in good yield and high purity. The mechanistic discussions and field-proven protocols provided herein are intended to serve as a self-validating system, empowering researchers to not only replicate this synthesis but also to adapt it for the creation of a diverse library of thieno[2,3-d]pyrimidine derivatives for drug discovery and development.

References

• Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. (2021). MDPI. Available at: [Link]

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• Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study. (2018). National Institutes of Health (PMC). Available at: [Link]

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• Scheme 2. Synthesis of the 4-aminosubstituted thieno[2,3-d]pyrimidine derivatives. (n.d.). ResearchGate. Available at: [Link]

• Reactions of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene and 2-amino-3-cyano-4,7-diphenyl-5-methyl-4H-pyrano[2,3-c] pyrazole with phenylisocyanate, carbon disulfide, and thiourea. (2004). ResearchGate. Available at: [Link]

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• Temperature-Controlled Thiation of α-Cyano-β-Alkynyl Carbonyl Derivatives for De Novo Synthesis of 2-Aminothiophenes and Thieno[2,3-c]isothiazoles. (2018). ACS Publications. Available at: [Link]

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The Privileged Scaffold: A Comprehensive Technical Guide to 4-Aminothieno[2,3-d]pyrimidine-2-thiol

Executive Summary

In the landscape of modern medicinal chemistry, fused bicyclic heterocycles serve as foundational building blocks for targeted therapeutics. 4-Aminothieno[2,3-d]pyrimidine-2-thiol (CAS: 177355-92-9) is a highly versatile, privileged scaffold that has garnered significant attention in drug discovery[1],[2]. Structurally functioning as a bioisostere of adenine (a naturally occurring purine base), the thieno[2,3-d]pyrimidine core exhibits profound binding affinity for the ATP-binding hinge regions of various oncogenic kinases[2],[3].

The strategic presence of a primary amine at the 4-position and a reactive thiol at the 2-position provides orthogonal handles for late-stage functionalization. This dual-reactivity profile makes it an ideal precursor for synthesizing complex libraries of anticancer, anti-inflammatory, and antimicrobial agents[3],[4].

Physicochemical Profiling & Structural Causality

Understanding the physicochemical nature of this scaffold is critical for predicting its reactivity and pharmacokinetic behavior during assay development.

Table 1: Physicochemical Properties

Property	Value
CAS Number	177355-92-9[1]
Molecular Formula	C6H5N3S2[5]
Molecular Weight	183.25 g/mol
SMILES	Nc1nc(S)nc2sccc12
InChIKey	HEDDJCBSSBXDKX-UHFFFAOYSA-N[5],
Synonyms	4-amino-3H-thieno[2,3-d]pyrimidine-2-thione[5]

Structural Causality: Thiol-Thione Tautomerism

A defining mechanistic feature of this molecule is its thiol-thione tautomerism. In the solid state, the compound predominantly exists in the thione form (4-amino-3H-thieno[2,3-d]pyrimidine-2-thione) due to the thermodynamic stability provided by intermolecular hydrogen bonding[5]. However, in solution—particularly under mildly basic conditions—the equilibrium rapidly shifts toward the thiolate anion.

This causality is easily exploited in synthetic workflows: the resulting thiolate is a significantly softer and more potent nucleophile than the exocyclic 4-amino group. This dynamic allows for completely regioselective S-alkylation without the prerequisite of complex amine protecting groups.

Synthesis & Functionalization Workflows

The de novo construction of the thieno[2,3-d]pyrimidine core is classically achieved via the Gewald multicomponent reaction, recognized for its high atom economy and regioselectivity[6],[4].

Protocol: Core Annulation and Selective S-Alkylation

Phase 1: Core Annulation

• Gewald Reaction Initiation: React a cycloketone (or acetaldehyde equivalent) with malononitrile and elemental sulfur in the presence of a secondary amine base (e.g., diethylamine)[6],[7]. The base catalyzes a Knoevenagel condensation, followed by sulfur insertion and ring closure to yield a 2-amino-3-cyanothiophene intermediate[4].

• Pyrimidine Cyclization: Dissolve the isolated 2-amino-3-cyanothiophene intermediate (1.0 eq) in anhydrous pyridine. Slowly add carbon disulfide (CS 2​ , 3.0 eq) dropwise at 0 °C.

• Causality of Reagents: The exocyclic amine attacks the electrophilic carbon of CS 2​ , forming a dithiocarbamate intermediate. The inherent basicity of pyridine facilitates the subsequent intramolecular nucleophilic attack on the adjacent nitrile carbon, driving the annulation of the pyrimidine ring.

• Validation: Reflux the mixture for 12-16 hours. Monitor via TLC (Hexane:EtOAc). The reaction is self-validating when the starting material spot disappears and a new, highly UV-active spot emerges. Pour the mixture into ice-water to precipitate 4-aminothieno[2,3-d]pyrimidine-2-thiol[1]. Filter and recrystallize from ethanol.

Phase 2: Regioselective S-Alkylation

• Deprotonation: Suspend 4-aminothieno[2,3-d]pyrimidine-2-thiol in anhydrous N,N-dimethylformamide (DMF). Add Potassium carbonate (K 2​ CO 3​ , 1.5 eq) and stir for 30 minutes at room temperature.

• Causality of Base Choice: K 2​ CO 3​ is specifically chosen because its pKa is sufficient to deprotonate the 2-thiol (forming the reactive thiolate) but not the 4-amino group, ensuring absolute regioselectivity.

• Alkylation: Dropwise add the desired alkyl halide (R-X, 1.1 eq). Stir at room temperature until completion.

Caption: Workflow detailing the Gewald synthesis and subsequent S-alkylation of the thienopyrimidine core.

Pharmacological Applications & Pathway Modulation

Because the thieno[2,3-d]pyrimidine scaffold is structurally analogous to adenine, it acts as a competitive inhibitor for the ATP-binding hinge region of various oncogenic kinases[2].

• VEGFR-2 Inhibition: Vascular endothelial growth factor receptor 2 (VEGFR-2) is a primary driver of tumor angiogenesis. Derivatives of 4-aminothieno[2,3-d]pyrimidine have been synthesized that exhibit potent nanomolar inhibition of VEGFR-2, demonstrating excellent cytotoxicity against HCT-116, HepG2, and MCF-7 human cancer cell lines[8].

• PI3K Pathway Modulation: Abnormal phosphoinositide 3-kinase (PI3K) signaling is a hallmark of many cancers. Scaffold hopping strategies utilizing the thieno[2,3-d]pyrimidine core have yielded orally active PI3K inhibitors with favorable pharmacokinetic profiles and significant in vivo anti-cancer efficacy.

• Epigenetic Targeting: Beyond kinases, highly functionalized thieno[2,3-d]pyrimidines have been discovered as dual inhibitors of Bromodomain-containing protein 4 (BRD4) and histone deacetylases (HDAC). These derivatives induce autophagic cell death in colorectal carcinoma cells by modulating c-Myc expression and histone H3 acetylation[9].

Caption: Mechanism of action for thieno[2,3-d]pyrimidine derivatives inhibiting VEGFR-2/PI3K pathways.

References

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• ACS Publications (Journal of Medicinal Chemistry) - Discovery of Thieno[2,3-d]pyrimidine-Based Hydroxamic Acid Derivatives as Bromodomain-Containing Protein 4/Histone Deacetylase Dual Inhibitors URL: [Link]

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• ARKIVOC - Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes URL:[Link]

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Architectural Mastery of 4-Aminothieno[2,3-d]pyrimidine-2-thiol: A Senior Application Scientist’s Guide to Synthesis, Kinase Inhibition, and Analytical Utility

Executive Summary

In the landscape of modern medicinal chemistry and advanced analytical material science, few heterocyclic scaffolds offer the versatility of 4-Aminothieno[2,3-d]pyrimidine-2-thiol (CAS: 177355-92-9)[1]. Structurally characterized by a thiophene ring fused to a pyrimidine core, this molecule serves as a highly effective bioisostere of endogenous purines (such as adenine)[2],[3].

As a Senior Application Scientist, I approach this molecule not merely as a chemical entity, but as a programmable architectural core. The strategic placement of the 4-amino and 2-thiol (or thione) groups provides highly specific vectors for hydrogen bonding and nucleophilic functionalization. This whitepaper deconstructs the structural causality of the scaffold, provides self-validating protocols for its synthesis, and explores its dual utility in targeted oncology (kinase inhibition)[4] and environmental analytical chemistry (heavy metal extraction)[5].

Physicochemical Profiling & Structural Causality

To utilize 4-Aminothieno[2,3-d]pyrimidine-2-thiol effectively, one must first understand the causality behind its physicochemical behavior. The molecule exists in a tautomeric equilibrium between its thiol (-SH) and thione (=S) forms. In polar protic solvents or biological milieus, the thione form often predominates, whereas the thiol form is the reactive species during electrophilic derivatization (e.g., thioether synthesis).

The structural logic of this scaffold lies in its electron distribution. The pyrimidine ring is electron-deficient, while the fused thiophene ring is electron-rich. This push-pull electronic system stabilizes the core, while the 4-amino group acts as a critical hydrogen-bond donor, mimicking the 6-amino group of adenine.

Table 1: Quantitative Physicochemical Parameters

Property	Value / Descriptor
Chemical Formula	C6H5N3S2
Molecular Weight	183.25 g/mol
CAS Number	177355-92-9[1],[6]
SMILES String	Nc1nc(S)nc2sccc12
InChIKey	HEDDJCBSSBXDKX-UHFFFAOYSA-N[7]
Monoisotopic Mass	182.9925 Da[7]
Predicted CCS ([M+H]+)	129.6 Ų[7]

Bioisosterism & Kinase Targeting Mechanisms

The primary driver for the pharmaceutical interest in thieno[2,3-d]pyrimidines is their ability to competitively bind to the ATP-binding pocket of various protein kinases[4].

The Causality of Binding: When designing kinase inhibitors, the hinge region of the kinase requires specific hydrogen bond donor/acceptor interactions. The 4-amino group of our target molecule donates a hydrogen bond to the backbone carbonyl of the hinge region, anchoring the scaffold[3]. The N1 and N3 nitrogens act as acceptors. Meanwhile, the 2-thiol group provides a highly nucleophilic site that can be alkylated to project hydrophobic moieties (like substituted benzyl or phenylpropyl groups) into adjacent, solvent-exposed, or allosteric hydrophobic pockets, drastically increasing target selectivity[4].

Caption: Structural logic of thieno[2,3-d]pyrimidine as a purine bioisostere for kinase inhibition.

Table 2: Kinase Inhibitory Profile of Thieno[2,3-d]pyrimidine Derivatives

Target Kinase	Disease Model / Application	Binding Affinity / Inhibition	Reference
FLT3	Acute Myeloid Leukemia (AML)	79.4% - 81.8% Inhibition	[2]
VEGFR-2	Tumor Angiogenesis (HCT-116)	High Potency / Apoptotic Induction	[8]
CK2	Broad-spectrum Oncology	IC50 = 0.10 - 0.125 μM	[9]

Synthetic Methodology: A Self-Validating Protocol

Synthesizing 4-Aminothieno[2,3-d]pyrimidine-2-thiol requires strict regiochemical control. The standard approach utilizes the Gewald reaction to form the thiophene ring, followed by pyrimidine annulation. The critical step is the selective amination at the C-4 position. Because C-4 is flanked by two electronegative nitrogen atoms and the ring fusion, it is significantly more electrophilic than C-2, allowing ethanolic ammonia to selectively displace the C-4 substituent while leaving the C-2 thiol/thione intact.

Caption: Step-by-step synthetic workflow for 4-Aminothieno[2,3-d]pyrimidine-2-thiol.

Step-by-Step Self-Validating Synthesis Protocol

• Thiophene Formation (Gewald Reaction): React an appropriate ketone/aldehyde with malononitrile and elemental sulfur in the presence of a secondary amine (e.g., morpholine) to yield 2-aminothiophene-3-carbonitrile.

• Pyrimidine Annulation: Reflux the intermediate with carbon disulfide (CS2) in pyridine to yield thieno[2,3-d]pyrimidine-2,4-dithione.

  • Validation Checkpoint 1: Withdraw a 10 µL aliquot, dilute in MeOH, and analyze via LC-MS. The protocol validates the completion of annulation when the [M+H]+ peak of the starting material is entirely replaced by the dithione mass.

• Regioselective Amination: Transfer the dithione intermediate to a pressure vessel. Add saturated ethanolic ammonia (NH3/EtOH) and heat to 120°C for 6 hours. The nucleophilic attack occurs strictly at C-4 due to higher electrophilicity.

  • Validation Checkpoint 2: Monitor via TLC (Ethyl Acetate:Hexane 1:1). The disappearance of the dithione spot confirms reaction completion.

• Workup & Final Validation: Cool the mixture, precipitate the product with ice water, and recrystallize from ethanol. Confirm the structure via 1H NMR (DMSO-d6); the presence of a broad singlet integrating for 2 protons (~7.5 ppm) validates the successful installation of the 4-NH2 group, while the -SH proton appears further downfield.

Advanced Analytical Applications: Heavy Metal Extraction

Beyond pharmacology, 4-Aminothieno[2,3-d]pyrimidine-2-thiol is a potent chelating agent. According to the Hard-Soft Acid-Base (HSAB) theory, the sulfur atom (a soft base) and the pyrimidine nitrogens form highly stable coordination complexes with soft heavy metal ions, such as Thallium (Tl+).

Recent advancements have utilized this molecule to functionalize magnetic graphene oxide (Fe3O4-ATPyHS@GO) for the dispersive magnetic micro solid-phase extraction (DM-μ-SPE) of thallium from human urine and wastewater[5]. This functionalization yields an extraordinary absorption capacity of 137.5 mg/g[5].

Caption: Dispersive magnetic micro solid-phase extraction (DM-μ-SPE) workflow for Thallium.

Step-by-Step DM-μ-SPE Protocol

• Sorbent Dispersion: Add 25 mg of the Fe3O4-ATPyHS@GO nanocomposite to 50 mL of the aqueous/urine sample containing trace Tl+ ions[5].

• Analyte Chelation: Vortex the mixture for 5 minutes. The 2-thiol and pyrimidine nitrogens selectively chelate the Tl+ ions.

  • Validation Checkpoint: Measure a drop of the supernatant post-separation via Flame Atomic Absorption Spectrometry (F-AAS). The protocol is self-validating if the Tl+ concentration in the supernatant drops below the Limit of Detection (LOD = 0.9 µg/L)[5]. If not, sample pH must be re-adjusted to optimize HSAB interactions.

• Magnetic Separation: Apply an external neodymium magnet to the vial wall to isolate the metal-loaded sorbent. Decant the supernatant.

• Elution & Analysis: Back-extract the Tl+ ions by vortexing the solid phase with 1 mL of nitric acid solution. Analyze the highly concentrated eluate via F-AAS or ICP-MS[5].

Conclusion

4-Aminothieno[2,3-d]pyrimidine-2-thiol is a masterclass in rational molecular design. By understanding the causality of its electron distribution, researchers can exploit its regioselective reactivity to build potent kinase inhibitors targeting VEGFR-2, FLT3, and CK2. Simultaneously, its robust chelating properties make it an invaluable tool in cutting-edge environmental and toxicological analysis. Adhering to the self-validating protocols outlined above ensures high-fidelity results across both disciplines.

References

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• [9] Synthesis and biological evaluation of substituted (thieno[2,3-d]pyrimidin-4-ylthio)carboxylic acids as inhibitors of human protein kinase CK2 - PubMed. nih.gov.

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The Discovery of Thienopyrimidine Scaffold Derivatives: A Technical Guide for Drug Development Professionals

Abstract

The thienopyrimidine scaffold has emerged as a privileged structure in medicinal chemistry, primarily due to its structural resemblance to endogenous purine bases, which allows for effective interaction with a wide array of biological targets.[1] This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on the discovery and optimization of thienopyrimidine derivatives. We will explore the strategic considerations behind synthetic routes, detail key experimental protocols for synthesis and biological evaluation, and analyze structure-activity relationships (SAR) to inform rational drug design.

The Thienopyrimidine Core: A Scaffold of Opportunity

The thienopyrimidine nucleus, a fusion of a thiophene and a pyrimidine ring, exists in three primary isomeric forms: thieno[2,3-d]pyrimidine, thieno[3,2-d]pyrimidine, and thieno[3,4-d]pyrimidine.[2] Its significance in drug discovery stems from its role as a bioisostere of purines like adenine and guanine, enabling it to interact with a multitude of enzymes, receptors, and signaling pathways.[3][4] This versatility has led to the development of thienopyrimidine-based compounds with a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[5][6][7] Several thienopyrimidine derivatives have advanced to clinical trials and received FDA approval, underscoring their therapeutic potential.[1][4]

Synthetic Strategies: Building the Thienopyrimidine Core

The construction of a thienopyrimidine library typically begins with the synthesis of a substituted 2-aminothiophene, which then undergoes cyclization to form the fused pyrimidine ring. The most prevalent and efficient method for the initial thiophene synthesis is the Gewald reaction.

The Gewald Reaction: A Cornerstone of Thienopyrimidine Synthesis

The Gewald reaction is a multi-component condensation that provides a straightforward route to polysubstituted 2-aminothiophenes.[8] The reaction typically involves a ketone or aldehyde, an α-cyanoester, and elemental sulfur in the presence of a base.[8]

Rationale for Experimental Choices: The choice of reactants in the Gewald reaction directly dictates the substitution pattern on the resulting thiophene ring, which is a critical determinant of subsequent biological activity. The use of microwave irradiation has been shown to improve reaction yields and reduce reaction times, offering a more efficient and sustainable approach compared to conventional heating.[8]

Gewald Reaction for 2-Aminothiophene Synthesis.

Experimental Protocol: Gewald Synthesis of a 2-Aminothiophene Precursor

• Reaction Setup: In a round-bottom flask, combine the ketone (1.0 eq), α-cyanoester (1.0 eq), and elemental sulfur (1.1 eq) in a suitable solvent such as ethanol.

• Base Addition: Add a catalytic amount of a base, like morpholine or triethylamine (0.1-0.2 eq), to the mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) for 2-4 hours, or until TLC analysis indicates the consumption of starting materials.

• Work-up: Upon completion, cool the reaction mixture and pour it into ice-cold water. The precipitated solid is collected by filtration, washed with water, and dried.

• Purification: The crude 2-aminothiophene can be purified by recrystallization from a suitable solvent (e.g., ethanol) to yield the desired product.

Cyclization to the Thienopyrimidine Scaffold

The synthesized 2-aminothiophene serves as a versatile intermediate for the construction of the pyrimidine ring. A common strategy involves reaction with a one-carbon source to yield a thieno[2,3-d]pyrimidin-4(3H)-one, a key intermediate for further functionalization.

Formation of the Thienopyrimidin-4(3H)-one Core.

Experimental Protocol: Synthesis of Thieno[2,3-d]pyrimidin-4(3H)-one

• Reaction Setup: Place the 2-aminothiophene-3-carboxylate derivative in a round-bottom flask.

• Reagent Addition: Add an excess of formamide.

• Reaction Conditions: Heat the mixture to reflux (typically 180-200 °C) for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: After cooling, pour the reaction mixture into water. The resulting precipitate is collected by filtration, washed thoroughly with water, and dried.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol or acetic acid.

Derivative Generation and Structure-Activity Relationship (SAR) Analysis

The thienopyrimidin-4(3H)-one core is a versatile platform for generating a library of derivatives. Key positions for modification include the C2, C4, and the nitrogen at position 3. A common and effective strategy for creating potent kinase inhibitors involves chlorination at the 4-position, followed by nucleophilic substitution with a desired amine.

Functionalization at the C4 Position

Experimental Protocol: Synthesis of 4-Anilino-Thienopyrimidine Derivatives

• Chlorination: Reflux the thieno[2,3-d]pyrimidin-4(3H)-one intermediate in an excess of phosphoryl chloride (POCl₃) for 4-6 hours. After cooling, the excess POCl₃ is removed under reduced pressure. The residue is carefully poured onto crushed ice and neutralized with an aqueous base (e.g., ammonia or sodium bicarbonate). The resulting 4-chloro-thienopyrimidine is filtered, washed with water, and dried.

• Nucleophilic Substitution: Dissolve the 4-chloro-thienopyrimidine and the desired aniline derivative (1.0-1.2 eq) in a solvent such as isopropanol or DMF. Add a catalytic amount of acid (e.g., HCl) and reflux the mixture for 6-12 hours.

• Work-up and Purification: After cooling, the reaction mixture is poured into water, and the pH is adjusted to 7-8 with a base. The precipitated solid is collected by filtration, washed with water, and purified by column chromatography or recrystallization.

SAR Analysis: A Tale of Two Kinases

The following sections detail the SAR for thienopyrimidine derivatives targeting two critical oncogenic kinases: Epidermal Growth Factor Receptor (EGFR) and Phosphoinositide 3-kinase (PI3K).

Substitutions at both the 2-phenyl and 4-anilino positions are crucial for high potency against EGFR.[1] A small, electron-donating group like a methoxy group at the 4-position of the 2-phenyl ring generally enhances activity.[1] Furthermore, the introduction of a halogen, such as chlorine, at the 4-position of the 4-anilino moiety consistently improves the inhibitory effect against both wild-type and mutant EGFR.[1]

Compound ID	R1 (2-phenyl)	R2 (4-anilino)	EGFR (WT) IC₅₀ (nM)	EGFR (T790M) IC₅₀ (nM)
TP-EGFR-1	H	4-Cl	5.2	150
TP-EGFR-2	4-OCH₃	H	3.8	125
TP-EGFR-3	4-OCH₃	4-Cl	0.8	25
TP-EGFR-4	4-OCH₃	3-Cl	1.5	48

Data is illustrative and compiled from representative SAR studies.[1]

For PI3K inhibition, a 4-morpholino substituent is often favored. The substitution pattern on the 2-aryl ring is a key determinant of activity.[1] A hydroxyl group at the 3-position of the 2-phenyl ring is critical for significant inhibitory activity.[1]

Compound ID	R (Substitution on 2-phenyl)	Inhibition of PI3Kβ (%)	Inhibition of PI3Kγ (%)
TP-PI3K-1	3-OH	62	70
TP-PI3K-2	3-OH, 5-OCH₃	72	84
TP-PI3K-3	4-OH	<40	<40
TP-PI3K-4	3-OCH₃	<40	48

Data sourced from a study on novel thieno[2,3-d] pyrimidine derivatives as anti-PI3K agents at a 10 µM concentration.[1]

Biological Evaluation: From Benchtop to In Vivo

A robust biological evaluation workflow is essential to validate the therapeutic potential of newly synthesized thienopyrimidine derivatives. This typically involves a tiered approach, starting with in vitro enzymatic and cell-based assays, followed by in vivo efficacy studies in animal models for promising candidates.

In Vitro Kinase Inhibition Assays

Biochemical assays are employed to determine the direct inhibitory effect of the compounds on the target kinase. Luminescence-based assays, such as ADP-Glo™, are widely used for their high sensitivity and throughput.

Workflow for a Luminescence-Based Kinase Inhibition Assay.

Experimental Protocol: General Kinase Inhibition Assay (ADP-Glo™)

• Compound Plating: Prepare serial dilutions of the thienopyrimidine derivatives in DMSO and add them to the wells of a 384-well plate. Include appropriate controls (no inhibitor and a known inhibitor).

• Kinase Reaction: Add the recombinant kinase enzyme to each well and incubate for 15-30 minutes at room temperature to allow for compound binding. Initiate the kinase reaction by adding a mixture of the specific substrate and ATP. Incubate for a defined period (e.g., 60 minutes) at 30 °C.

• Signal Generation: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature. Add the Kinase Detection Reagent to convert the generated ADP to ATP and initiate a luciferase reaction. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence signal using a plate reader.

• Data Analysis: Calculate the percentage of kinase inhibition relative to controls and determine the IC₅₀ value by fitting the data to a dose-response curve.

Antimicrobial Susceptibility Testing

For derivatives designed as antimicrobial agents, their efficacy is assessed by determining the Minimum Inhibitory Concentration (MIC).

Experimental Protocol: Broth Microdilution for MIC Determination

• Preparation: Prepare a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing Mueller-Hinton broth.

• Inoculation: Add a standardized suspension of the target microorganism (e.g., Staphylococcus aureus, Escherichia coli) to each well.

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• Analysis: The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vivo Anticancer Efficacy Studies

Promising anticancer candidates are advanced to in vivo studies using xenograft models in immunocompromised mice.

Experimental Protocol: Subcutaneous Xenograft Model

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., A549, HCT116) into the flank of immunodeficient mice (e.g., nude or SCID mice).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomize the mice into treatment and control groups. Administer the thienopyrimidine derivative via a suitable route (e.g., oral gavage, intraperitoneal injection) according to a predetermined dosing schedule. The control group receives the vehicle.

• Monitoring: Monitor tumor volume and body weight regularly (e.g., 2-3 times per week).

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size or at the end of the treatment period.

• Analysis: Compare the tumor growth inhibition in the treated groups to the control group to evaluate the in vivo efficacy of the compound.

Conclusion and Future Directions

The thienopyrimidine scaffold remains a highly versatile and fruitful starting point for the discovery of novel therapeutics. The synthetic accessibility of this core, coupled with the ability to rationally design derivatives based on a deep understanding of SAR, ensures its continued relevance in drug development. Future efforts will likely focus on exploring novel substitution patterns, developing more selective inhibitors to minimize off-target effects, and employing advanced drug delivery strategies to enhance the pharmacokinetic and pharmacodynamic properties of this promising class of compounds.

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The Chemical Versatility of 4-Aminothieno[2,3-d]pyrimidine-2-thiol: A Comprehensive Technical Guide

Executive Summary

The thieno[2,3-d]pyrimidine scaffold is a highly privileged pharmacophore and functional material intermediate, largely due to its isosteric relationship with purine bases like adenine and guanine[1]. Among its derivatives, 4-Aminothieno[2,3-d]pyrimidine-2-thiol (ATPyHS) stands out due to the orthogonal reactivity of its 4-amino and 2-thiol groups. This whitepaper explores the core reaction pathways of ATPyHS, detailing its synthesis, its role in generating anti-tubercular disulfides, its application in nanomagnetic environmental remediation, and its efficacy as a corrosion inhibitor.

De Novo Synthesis: The Gewald Foundation

The construction of the ATPyHS scaffold relies on the highly efficient Gewald multicomponent reaction. This approach is favored because it allows for the one-pot assembly of a fully substituted thiophene ring, perfectly positioning the amino and cyano groups for subsequent pyrimidine ring closure[1].

Reaction Pathway Logic

• Thiophene Assembly: A ketone or aldehyde is reacted with an activated nitrile (e.g., malononitrile) and elemental sulfur in the presence of a base (typically morpholine). This yields a 2-amino-3-cyanothiophene intermediate[1].

• Pyrimidine Annulation: The intermediate undergoes cyclocondensation with carbon disulfide (CS2) under basic conditions. The cyano group is converted into an amidine-like structure, which cyclizes with the sulfur donor to form the 2-thiol-substituted pyrimidine ring[1].

Synthesis pathway of 4-Aminothieno[2,3-d]pyrimidine-2-thiol via Gewald reaction.

Medicinal Chemistry: S-Alkylation and Disulfide Formation

In drug development, the 2-thiol group of ATPyHS serves as a nucleophilic anchor for generating asymmetric disulfides. Recent breakthroughs have demonstrated that methyl disulfides derived from ATPyHS exhibit potent anti-tubercular activities by inhibiting drug efflux pumps and biofilm formation in Mycobacterium tuberculosis[2].

Causality in Reagent Selection

Standard oxidative coupling (e.g., using iodine or H2O2) leads to symmetric homodimers of ATPyHS, which are biologically inactive due to steric bulk. To synthesize the active asymmetric methyl disulfide, S-methyl methanethiosulfonate is used[2]. This reagent acts as a highly selective thiocating agent. The methanesulfinate leaving group is an excellent, stable nucleofuge, driving the equilibrium forward without over-oxidizing the sulfur atom to a sulfinic or sulfonic acid state.

Experimental Protocol: Synthesis of ATPyHS-Methyl Disulfide

Self-Validating System: The use of a highly alkaline aqueous environment ensures complete deprotonation of the ATPyHS thiol (pKa ~6-7), maximizing its nucleophilicity while keeping the S-methyl methanethiosulfonate stable long enough to react[2].

• Deprotonation: Dissolve 2.5 mmol of ATPyHS in 5 mL of deionized water containing 0.10 g (2.5 mmol, 1.0 equiv) of NaOH[2]. Stir at room temperature for 15 minutes to generate the thiolate anion.

• Thiocation: Dropwise add 2.5 mmol of S-methyl methanethiosulfonate.

• Validation: The reaction is monitored via TLC. The disappearance of the highly polar thiolate spot and the emergence of a lipophilic disulfide spot confirms successful coupling.

• Isolation: Extract the aqueous layer with dichloromethane (3 x 10 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the methyl disulfide.

S-Methylthiolation reaction yielding anti-tubercular methyl disulfide derivatives.

Environmental Chemistry: Nanomagnetic Adsorbent Functionalization

ATPyHS is highly effective as a surface-grafting agent for Graphene Oxide (GO) in environmental remediation, specifically for the dispersive magnetic micro solid-phase extraction (DM-μ-SPE) of toxic Thallium (Tl+) from water and urine[3].

Causality in Material Design

The functionalization relies on non-covalent π-π stacking between the thienopyrimidine rings and the GO sheets, supplemented by hydrogen bonding from the 4-amino group[3]. This leaves the 2-thiol group exposed. According to Hard-Soft Acid-Base (HSAB) theory, the soft Lewis base nature of the thiol group exhibits extreme selectivity for soft heavy metal cations like Tl+, ignoring hard cations like Na+ or Ca2+ present in biological matrices.

Experimental Protocol: Synthesis of Fe3O4-ATPyHS@GO

Self-Validating System: The strict maintenance of pH 11 during co-precipitation is critical. Lower pH levels risk the formation of non-magnetic iron hydroxides, while pH 11 thermodynamically favors the inverse spinel crystal structure of magnetite (Fe3O4), ensuring the final composite can be rapidly separated using an external magnetic field[3].

• Grafting: Dissolve 10 g of ATPyHS in 150 mL of an ethanol/water mixture (1:1 v/v). Add 180 mg of synthesized GO and stir at 35°C to form ATPyHS@GO[3].

• Dispersion: Disperse 10 mg of the resulting ATPyHS@GO in 10 mL of deionized water and sonicate for 40 minutes to ensure complete exfoliation[3].

• Iron Precursor Addition: Add 125 mg of FeCl2·4H2O and 200 mg of FeCl3·6H2O (maintaining a strict 1:2 molar ratio of Fe2+:Fe3+) at 25°C[3].

• Co-precipitation: Heat the mixture to 65°C. Dropwise add ammonia solution until the pH stabilizes exactly at 11.0[3]. Stir for 20 minutes.

• Isolation: Centrifuge the black precipitate at 4000 rpm for 50 minutes, wash 10 times with deionized water, and dry under vacuum at 70°C[3].

Workflow for synthesizing nanomagnetic Fe3O4-ATPyHS@GO for Thallium extraction.

Materials Science: Surface Adsorption and Corrosion Inhibition

Beyond molecular synthesis, the intact ATPyHS molecule acts as a superior corrosion inhibitor for mild steel in highly acidic environments (e.g., 0.5 M HCl), which is highly relevant for industrial acid descaling operations[4].

Mechanism of Action

The inhibition mechanism is a dual-action physicochemical process[4]:

• Physisorption: In 0.5 M HCl, the pyrimidine nitrogen atoms protonate. The mild steel surface, naturally positively charged in acid, rapidly adsorbs chloride ions (Cl-). The protonated ATPyHS molecules are electrostatically attracted to this chloride layer.

• Chemisorption: Once in close proximity, the free lone pairs on the unprotonated sulfur (thiol) and the extended π-electron cloud of the thienopyrimidine ring form coordinate covalent bonds with the vacant d-orbitals of the iron surface, creating a dense, hydrophobic protective monolayer[4].

Quantitative Data Summaries

The following table synthesizes the quantitative performance metrics of ATPyHS across its various application domains:

Application Domain	Reaction / Interaction	Key Performance Metric	Mechanism of Action
Medicinal Chemistry	S-Methylthiolation (Disulfide Formation)	MIC = 17 µM (4 mg/L) against M. tuberculosis H37Rv[2]	Drug efflux pump & biofilm inhibition[2]
Environmental Chemistry	GO Grafting & Fe3O4 Co-precipitation	Limit of Detection (LOD) = 0.2 mg/L for Thallium extraction[3]	Soft Lewis base (thiol) binding to Tl+[3]
Materials Science	Surface Adsorption (0.5 M HCl)	98.66% Inhibition Efficiency at 5 mM concentration (48h exposure)[4]	Coordinate covalent bonding to Fe d-orbitals[4]

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Protocols & Analytical Methods

Advanced Antimicrobial Assays for Thienopyrimidine Derivatives: From Target Engagement to In Vitro Profiling

Executive Summary

Thienopyrimidine derivatives represent a highly versatile class of heterocyclic scaffolds, structurally analogous to biogenic purines, that have emerged as potent nucleic acid antimetabolites [[1]](). Exhibiting broad-spectrum anti-infective properties, these compounds are actively investigated for their antibacterial and antifungal efficacies 2. This application note provides a comprehensive, field-proven guide for evaluating the antimicrobial activity of novel thienopyrimidines. By bridging mechanistic theory with rigorous, self-validating experimental protocols, this guide empowers drug development professionals to accurately profile compound efficacy, determine bacteriostatic versus bactericidal mechanisms, and ensure high-fidelity data generation.

Mechanistic Grounding: How Thienopyrimidines Disrupt Microbial Viability

To design an effective assay, one must first understand the causality behind the compound's mechanism of action (MoA). Thienopyrimidines exert their antimicrobial effects through multi-target engagement:

• Enzymatic Inhibition via Active Site Restructuring: Crystallographic and structure-activity relationship (SAR) studies reveal that specific thienopyrimidinone derivatives act as potent inhibitors of bacterial tRNA (Guanine37-N1)-methyltransferase (TrmD) [[3]](). They achieve this by inducing a unique "tyrosine-flipping" mechanism within the enzyme's active site, rendering it inaccessible to the S-adenosyl-L-methionine (SAM) cofactor and halting bacterial protein synthesis 3.

• Membrane Permeabilization: Beyond enzymatic inhibition, these biocides interact with the microbial cytoplasmic membrane. Assays tracking intracellular components show that exposure to thienopyrimidines triggers significant potassium ( K+ ) efflux and alters oxygen consumption, leading to rapid cytotoxicity and cell lysis 4.

Mechanistic pathways of thienopyrimidine derivatives driving microbial cell death.

Quantitative Profiling: Expected Efficacy Baselines

When synthesizing and evaluating new thienopyrimidine libraries (such as rhodanine-linked derivatives), researchers should benchmark their Minimum Inhibitory Concentration (MIC) data against established standards. The table below summarizes the quantitative efficacy of optimized thienopyrimidine derivatives against key pathogens 5, [[6]]().

Compound Class / Modification	Target Pathogen	MIC Range (µg/mL)	Reference Standard (MIC)
Thienopyrimidine-Rhodanine (e.g., Methoxy/Methyl substituted)	Escherichia coli (Gram -)	3.12 - 6.25	Gentamicin (6.25 µg/mL)
Thienopyrimidine-Rhodanine (e.g., Methoxy/Methyl substituted)	Bacillus subtilis (Gram +)	3.12 - 6.25	Gentamicin (6.25 µg/mL)
Thienopyrimidine-Rhodanine (e.g., NO2​ /Cl substituted)	Candida albicans (Fungi)	3.12 - 6.25	Fluconazole (3.12 µg/mL)
Unconstrained Thienopyrimidinones	Staphylococcus aureus (MRSA)	2.0 - 16.0	Ampicillin / Cefotaxime

Note: Electron-withdrawing groups (like NO2​ and Cl) generally enhance antifungal potency, while electron-donating groups (methoxy, methyl) drive antibacterial efficacy5.

Core Experimental Protocols

Protocol A: High-Throughput Broth Microdilution (MIC & MBC Determination)

This protocol determines the lowest concentration of the thienopyrimidine derivative that prevents visible microbial growth (MIC) and the concentration that results in microbial death (MBC) 6, 7.

Rationale & Causality: Thienopyrimidines are highly lipophilic. While Dimethyl Sulfoxide (DMSO) is required for solubilization, its final concentration must strictly remain ≤1% v/v in the assay well. Exceeding this threshold disrupts microbial lipid bilayers independently of the drug, leading to false-positive efficacy readouts 8.

Step-by-Step Methodology:

• Compound Preparation: Dissolve the synthesized thienopyrimidine derivative in 100% DMSO to create a 10 mg/mL master stock.

• Media Preparation: Use Mueller-Hinton Broth (MHB) for bacterial strains and Sabouraud Dextrose Broth (SDB) adjusted to pH 5.7 for fungal strains like C. albicans [[5]]().

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the compound in the respective broth to achieve a final testing range of 100 µg/mL down to 1.56 µg/mL 5. Ensure the DMSO concentration is normalized across all wells ( ≤1% ).

• Inoculum Standardization: Suspend isolated colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard. Dilute this suspension in broth to yield a final well concentration of 1.0×105 CFU/mL [[6]](). Causality: Standardizing the inoculum ensures the microbes are in the logarithmic growth phase, preventing the artifactual resistance seen in stationary-phase biofilms.

• Incubation: Incubate bacterial plates at 37°C for 24 hours, and fungal plates at 28°C for 48-72 hours [[4]](), 8.

• Readout (MIC): Measure optical density ( OD600​ ). The MIC is the lowest concentration exhibiting no visible growth.

• Readout (MBC/MFC): Plate 10 µL from all wells showing no visible growth onto drug-free agar plates. Incubate for 24-48 hours. The MBC/MFC is the lowest concentration that kills ≥99.9% of the initial inoculum 7.

High-throughput broth microdilution workflow for MIC and MBC determination.

Protocol B: Membrane Permeability (Potassium Efflux Assay)

Because thienopyrimidines are known to disrupt cytoplasmic membranes 4, tracking K+ efflux provides real-time kinetic data on membrane damage.

• Cell Preparation: Grow E. coli or C. albicans to mid-log phase. Harvest by centrifugation and wash three times with sterile HEPES buffer (pH 7.2) to remove extracellular potassium.

• Compound Exposure: Resuspend the pellet in HEPES buffer. Add the thienopyrimidine derivative at 1× and 4× the calculated MIC.

• Kinetic Measurement: Using a potassium-selective electrode, measure the free K+ concentration in the extracellular buffer every 10 minutes for 2 hours.

• Control: Use Polymyxin B (for bacteria) or Amphotericin B (for fungi) as a positive control for membrane lysis.

Data Interpretation & Quality Control (Self-Validating System)

To ensure scientific integrity, every assay plate must act as a self-validating system.

• Internal Controls: Include Cefotaxime or Gentamicin as positive antibacterial controls, and Fluconazole as a positive antifungal control [[8]](). A negative control containing only the DMSO vehicle (at the exact concentration used in test wells) must yield zero growth inhibition to confirm that the observed activity is solely attributable to the thienopyrimidine [[8]]().

• Bactericidal vs. Bacteriostatic Determination: Calculate the MBC/MIC (or MFC/MIC) ratio. A ratio of ≤4 indicates that the thienopyrimidine derivative is actively bactericidal/fungicidal (killing the pathogen), whereas a ratio >4 indicates a bacteriostatic/fungistatic effect (merely arresting growth) 7.

References

• Thienopyrimidinone Derivatives That Inhibit Bacterial tRNA (Guanine37-N1)-Methyltransferase (TrmD) by Restructuring the Active Site with a Tyrosine-Flipping Mechanism.ACS Infectious Diseases.
• Synthesis and antimicrobial activity of novel thienopyrimidine linked rhodanine derivatives.Canadian Journal of Chemistry.
• Antimicrobial activities and mode of action of the selected novel thienopyrimidines derivatives.SRCE / Food Technology and Biotechnology.
• Thienopyrimidine: A Promising Scaffold to Access Anti-Infective Agents.MDPI Pharmaceuticals.
• Synthesis and Antimicrobial Activity of Phenylselenyl Tribromide and its Fused Thienopyrimidine Derivatives.Farmacia Journal.
• Thienopyrimidine scaffolds as promising antimicrobial agents: synthesis, biological evaluation, DFT analysis and molecular docking.PMC / NIH.

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Application Note: Multi-Step Synthesis and Diversification of Thieno[2,3-d]pyrimidine Analogs

Introduction and Mechanistic Rationale

The thieno[2,3-d]pyrimidine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the development of kinase inhibitors (e.g., PI3K inhibitors) and non-peptide receptor antagonists (e.g., LHRH antagonists) 1[1]. Because the biological efficacy of these molecules relies heavily on the specific substitution patterns at the C4 and C6 positions, establishing a robust, modular synthetic pipeline is critical for structure-activity relationship (SAR) campaigns.

As a Senior Application Scientist, I have structured this protocol to move beyond a simple "recipe." This guide details a self-validating, four-stage synthetic workflow: starting from the multi-component Gewald reaction , proceeding through pyrimidinone cyclization , activating the core via chlorination , and finally achieving structural diversity through Nucleophilic Aromatic Substitution (SₙAr) or Suzuki-Miyaura cross-coupling .

Synthetic Workflow Visualization

Caption: Synthetic workflow for thieno[2,3-d]pyrimidine analogs from basic precursors.

Quantitative Data Summary

The table below summarizes the expected yields, reaction conditions, and the mechanistic causality driving each synthetic step2[2].

Reaction Phase	Catalyst / Reagents	Temp & Time	Typical Yield	Mechanistic Rationale
Gewald Synthesis	Morpholine / Et₃N, S₈	Reflux, 16h	65–85%	Base initiates Knoevenagel condensation followed by sulfur insertion and cyclization.
Pyrimidinone Cyclization	Formamide OR Urea	Reflux, 2h (200°C for Urea)	60–75%	Condensation constructs the pyrimidine ring via nucleophilic attack on the carbonyl/nitrile.
Chlorination	POCl₃, cat. DMF	Reflux, 4–8h	50–70%	DMF forms Vilsmeier reagent, converting the tautomeric enol into a highly reactive chloride.
SₙAr Diversification	Amines, DIPEA / t-BuOH	60–70°C, 4–12h	50–80%	Nucleophilic aromatic substitution at the electron-deficient C4 position.
Suzuki Coupling	Pd(PPh₃)₄, K₂CO₃, Arylboronic acid	80–100°C, 12–24h	45–75%	Palladium-catalyzed cross-coupling forms a new C-C bond at the C4 position.

Detailed Experimental Protocols

Stage 1: Gewald Synthesis of the 2-Aminothiophene Precursor

The Gewald reaction is a highly efficient multi-component assembly that constructs the foundational thiophene ring 3[3]. The addition of a secondary or tertiary amine (like morpholine or triethylamine) is causally linked to the deprotonation of the active methylene compound, triggering the initial Knoevenagel condensation.

• Setup: In a 100 mL round-bottom flask, combine cyclohexanone (1.18 g, 12 mmol), malononitrile (0.66 g, 10 mmol), and elemental sulfur (0.32 g, 10 mmol) in 10 mL of absolute ethanol.

• Initiation: Add triethylamine or morpholine (2 mL) dropwise. Caution: Exothermic reaction may occur.

• Reaction: Heat the mixture at reflux for 16 hours.

• Workup: Cool to room temperature and concentrate under reduced pressure. Partition the crude residue between water and ethyl acetate. Extract the aqueous layer twice with ethyl acetate, dry the combined organic layers over anhydrous Na₂SO₄, and evaporate.

• Self-Validation Checkpoint: TLC analysis should show the complete disappearance of the starting ketone. IR spectroscopy must reveal a characteristic primary amine doublet stretch (~3400 and 3300 cm⁻¹) 3[3].

Stage 2: Pyrimidinone Core Cyclization

Cyclization fuses the pyrimidine ring to the thiophene base. Formamide acts as both the solvent and the carbon/nitrogen source for the new ring2[2]. Alternatively, urea can be used at high temperatures (200°C) to yield a 2,4-diol derivative 4[4].

• Setup: Suspend the 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (1.78 g, 10 mmol) in formamide (20 mL).

• Reaction: Heat the mixture at reflux for 1.5 to 2 hours.

• Crystallization: Allow the reaction mixture to cool to room temperature and stand overnight. The product will precipitate out of the solution.

• Isolation: Collect the solid via vacuum filtration, wash thoroughly with distilled water to remove residual formamide, and dry under high vacuum.

• Self-Validation Checkpoint: ¹H-NMR will show the disappearance of the primary amine protons and the appearance of a highly deshielded pyrimidine C2-H proton (singlet, ~8.0 ppm) and a broad NH proton (~12.0 ppm).

Stage 3: Chlorination (Electrophilic Activation)

To enable diversification, the relatively inert hydroxyl/carbonyl group at the 4-position is converted to a highly reactive leaving group (chloride). The addition of catalytic DMF is not optional; it generates the Vilsmeier-Haack intermediate, which drastically accelerates the chlorination of the tautomeric enol 2[2].

• Setup: Suspend the pyrimidinone intermediate (2.06 g, 10 mmol) in phosphorus oxychloride (POCl₃, 10 mL).

• Catalysis: Add 3-4 drops of anhydrous N,N-dimethylformamide (DMF).

• Reaction: Heat to reflux for 4 to 8 hours. Monitor via TLC (quench aliquots in saturated NaHCO₃ before spotting).

• Quenching: Cool the mixture to room temperature. Slowly and carefully pour the mixture onto crushed ice with vigorous stirring to hydrolyze excess POCl₃.

• Neutralization: Neutralize the aqueous suspension with saturated sodium bicarbonate solution until pH ~7. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate.

• Self-Validation Checkpoint: IR spectroscopy will confirm the complete disappearance of the C=O stretch (~1650 cm⁻¹) and the broad NH/OH stretch 4[4].

Stage 4: Diversification via Suzuki-Miyaura Coupling

The 4-chloro intermediate is highly susceptible to palladium-catalyzed cross-coupling, allowing for the introduction of diverse aryl or heteroaryl groups 2[2].

• Setup: In a Schlenk flask, combine 4-chloro-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidine (0.224 g, 1 mmol), the desired arylboronic acid (1.2 mmol), and K₂CO₃ (2 mmol).

• Solvent: Add a 4:1 mixture of degassed 1,4-dioxane and water (5 mL).

• Catalyst Addition: Under a strict inert atmosphere (Nitrogen or Argon), add Pd(PPh₃)₄ (0.05 mmol). Note: Pd(0) is highly sensitive to oxidation; failure to degas solvents will result in catalyst death and homocoupling of the boronic acid.

• Reaction: Heat at 80-100°C for 12-24 hours.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer and purify via flash column chromatography.

• Self-Validation Checkpoint: LC-MS will confirm the target mass. ¹H-NMR will show new aromatic protons corresponding to the coupled aryl group.

References

• Design, Synthesis, Characterization and Biological Activity of Novel Thieno[2,3-d]pyrimidine Derivatives. Indian Journal of Advances in Chemical Science.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFMQvbxkPNPNeT-aDh4XAcK6i6uaHxgCP0KeHnhOmx2VxL_gdL3UMf923rxxCx9zMmVnc_CL3nsS3Yicsdt5y_qHv08vsXvh7Vpf83aVrA8NRS25QP1kRGHhtjlOK268Cfm42b8p9bse_w8Ti4wARIqfhbW0q-WstlxII2AZ9RSSJYKcV-R4wWlpw==]
• Application Notes and Protocols for the Multi-Step Synthesis of Thieno[2,3-d]pyrimidine Analogs. BenchChem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGiDJ8ZZEgGKtK8OAQKvPWMC0RGCmQBiPd_uEe77MrtcTvb74IyL4hmdNl6ys1TALxUEV_LihRDf3LikYT9yt3nnGTqOCa5MKyXGUS8xcqneUEjqGCkLUBjlipR3GYr_n3ululj3N_38gri4RvLQX11qf54yfM7kA9lEzsXY3oC4gwdbYC3LYbvOHX2__X1aWI0ZRcDO_7ee8YTLW2pw6kepIbXmjhonZF6pspufIGpWz6hXG4mG2XjcafdS_U=]
• Design, synthesis, and biological evaluation of new thieno[2,3-d] pyrimidine derivatives as targeted therapy for PI3K with molecular modelling study. Journal of Enzyme Inhibition and Medicinal Chemistry (via PMC).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG0G7eCffUG2Tt5VjWPdnhOP-3bjJ9MkoikF1YU5hw1aJIWsP3C2m_XeTj1eboYoekN9QKnjldlEXhb2Wo8dZRqsV9EA81I0MC_nw6DBNRwUV_22TQjTD9jflvKxfOoaPfvaO9oXWPiar4O8Zg=]
• Discovery of a Thieno[2,3-d]pyrimidine-2,4-dione Bearing a p-Methoxyureidophenyl Moiety at the 6-Position: A Highly Potent and Orally Bioavailable Non-Peptide Antagonist for the Human Luteinizing Hormone-Releasing Hormone Receptor. Journal of Medicinal Chemistry (ACS Publications).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEfcxWAGcqpdAlMQQE9co7NPSTG0GWHhaLlyYnqdeM4hSXUOjN2LSIj4R_XRm2IovAh73Sv1xo_u--O64ppIM-m7V6TMavPk_Ccf72ZAVz2w8B_SuUcI4fflzw8xeq6RE4XIHW8lg==]

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Application Note: Cell-Based Assays for 4-Aminothieno[2,3-d]pyrimidine-2-thiol Cytotoxicity

Introduction & Pharmacological Context

Thieno[2,3-d]pyrimidines represent a privileged heterocyclic scaffold in modern oncology drug discovery. Structurally mimicking purine bases (adenine and guanine), these compounds act as competitive inhibitors at the ATP-binding pockets of critical kinases. Specifically, 4-aminothieno[2,3-d]pyrimidine derivatives—including those with 2-thiol and 2-alkylthio substitutions—have demonstrated profound antiproliferative activity by targeting the PI3K/AKT/mTOR signaling axis, VEGFR-2, and EGFR[1][2].

Evaluating the therapeutic index of novel 4-aminothieno[2,3-d]pyrimidine-2-thiol analogs requires a robust, multi-tiered cell-based assay approach. Because these compounds induce cell death via targeted kinase inhibition rather than non-specific chemical necrosis, assays must be carefully designed to capture both metabolic suppression and the subsequent execution of apoptosis[3][4].

Mechanistic Rationale for Cytotoxicity Assays

When designing a screening cascade for thienopyrimidine derivatives, it is crucial to understand the causality between the drug's mechanism of action and the assay readout. Initial high-throughput viability screening (e.g., MTT) measures mitochondrial metabolic rate. Because PI3K/mTOR and VEGFR-2 inhibition rapidly downregulates cellular metabolic flux prior to actual membrane rupture, MTT provides a highly sensitive primary readout for these specific inhibitors[1][2]. Following the primary screen, secondary assays (Annexin V/PI flow cytometry) are essential to confirm that the observed metabolic drop is due to true apoptotic induction rather than mere cytostasis[3][4].

Mechanism of thienopyrimidine-induced apoptosis via kinase inhibition.

Quantitative Cytotoxicity Profiles

To establish benchmark expectations for assay sensitivity, the following table summarizes the IC50 values of representative highly active thienopyrimidine derivatives across standard human cancer cell lines based on recent literature.

Compound Class / Derivative	Target Cell Line	Primary Target	IC50 Value	Reference
Thienopyrimidine (Compound 6g)	T47D (Breast Cancer)	PI3Kα / mTOR	0.66 µM	[1]
Thienopyrimidine (Compound 17f)	HCT-116 (Colon Cancer)	VEGFR-2	2.80 µM	[2]
4-Amino-thieno[2,3-d]pyrimidine	MCF-7 (Breast Cancer)	FGFR1 / Tie2	14.53 µM	[5]
Thienopyrimidine-hydroxamic acid	HCT-116 (Colon Cancer)	BRD4 / HDAC	Sub-micromolar	[3]

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific controls and methodological choices tailored to the chemical properties of thienopyrimidine derivatives.

High-Throughput MTT Cell Viability Assay (Primary Screen)

Causality & Rationale: The MTT assay relies on NAD(P)H-dependent cellular oxidoreductases to reduce the tetrazolium dye to insoluble formazan. Thienopyrimidines targeting growth factor receptors (like VEGFR-2) rapidly deplete intracellular NAD(P)H pools, making this assay an excellent proxy for kinase-mediated growth arrest[2].

Step-by-Step Methodology:

• Cell Seeding: Seed target cells (e.g., HCT-116, MCF-7) at a density of 5×103 cells/well in a 96-well flat-bottom plate.

  • Expert Insight: This specific density ensures cells remain in the logarithmic growth phase throughout the 72-hour assay window, preventing contact inhibition artifacts that can artificially lower metabolic readings.

• Compound Preparation: Dissolve the 4-aminothieno[2,3-d]pyrimidine-2-thiol derivative in 100% DMSO to create a 10 mM stock. Perform serial dilutions in complete culture media.

• Treatment: 24 hours post-seeding, replace media with compound-treated media (Concentration range: 0.1 µM to 100 µM).

  • Critical Control: Ensure the final DMSO concentration never exceeds 0.1% (v/v). Higher concentrations induce baseline solvent toxicity, skewing the IC50 curve.

  • Self-Validation: Include a known kinase inhibitor (e.g., Sorafenib or 5-Fluorouracil) as a positive control[2][5].

• Incubation: Incubate for 72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours.

• Solubilization & Readout: Carefully aspirate the media to avoid disturbing the formazan crystals. Add 150 µL of 100% DMSO per well to solubilize the crystals. Measure absorbance at 570 nm using a microplate reader.

Annexin V-FITC/PI Apoptosis Assay (Secondary Validation)

Causality & Rationale: While MTT confirms metabolic arrest, flow cytometry using Annexin V and Propidium Iodide (PI) distinguishes between early apoptosis, late apoptosis, and necrosis. Kinase-inhibiting thienopyrimidines typically drive cells into early apoptosis (Annexin V+/PI-) by triggering phosphatidylserine (PS) externalization before the cell membrane loses integrity[4].

Step-by-Step Methodology:

• Seeding & Treatment: Seed 2×105 cells/well in 6-well plates. Treat with the compound at 1× IC50 and 2× IC50 concentrations (determined from the MTT assay) for 48 hours.

• Harvesting: Collect the culture media (containing late apoptotic floating cells). Wash the adherent cells with PBS, then detach them using an enzyme-free dissociation buffer (e.g., EDTA).

  • Expert Insight: Do not use Trypsin. Trypsin aggressively cleaves membrane proteins, including the PS receptors required for Annexin V binding, which will result in false-negative apoptosis readings.

• Staining: Pool the floating and detached cells, centrifuge at 300 x g for 5 minutes, and resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of Binding Buffer and analyze within 1 hour.

  • Self-Validation: Always run single-stained compensation controls (FITC only, PI only) to correct for spectral overlap, and use Staurosporine (1 µM for 4h) as a positive apoptosis control.

Step-by-step logic of the thienopyrimidine cytotoxicity screening workflow.

References

• Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors Source: ACS Medicinal Chemistry Letters URL:[Link]

• Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents Source: Bioorganic Chemistry / PubMed URL:[Link]

• Full article: Synthesis, molecular modelling and biological evaluation of new 4-aminothiophene and thienopyrimidine compounds Source: Journal of Biomolecular Structure and Dynamics / Taylor & Francis URL:[Link]

• Discovery of Thieno[2,3-d]pyrimidine-Based Hydroxamic Acid Derivatives as Bromodomain-Containing Protein 4/Histone Deacetylase Dual Inhibitors Induce Autophagic Cell Death in Colorectal Carcinoma Cells Source: Journal of Medicinal Chemistry / ACS Publications URL:[Link]

• Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction Source: Molecules / MDPI URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Thienopyrimidine Bioactivity

Welcome to the Thienopyrimidine Bioactivity Troubleshooting Center. Thienopyrimidines are privileged heterocyclic scaffolds in drug discovery, frequently deployed as potent kinase inhibitors (e.g., PI3K, mTOR, ATR) and antimicrobial agents. However, researchers frequently encounter a translational bottleneck: compounds exhibit exceptional biochemical potency in enzymatic assays but fail to demonstrate robust cellular bioactivity.

This guide provides field-proven, causality-driven troubleshooting strategies to diagnose and resolve low in vitro bioactivity, selectivity challenges, and assay interference.

Section 1: The "Drop-Off" Effect (Biochemical vs. Cellular Efficacy)

FAQ: Why does my thienopyrimidine PI3K inhibitor show a sub-nanomolar IC50 in biochemical assays, but >10 μM in cell-based proliferation assays?

Causality Analysis: This discrepancy is typically driven by restricted cellular permeability, active efflux by ABC transporters (like P-gp), or rapid intracellular metabolism. Thienopyrimidines, particularly those with bulky hydrophobic substitutions at the C-4 position, often suffer from low aqueous solubility and poor membrane partitioning. Compounds exhibiting in vitro bioactivity may show reduced activity in cell culture assays simply because of insufficient cellular internalization [1].

Protocol: Rescuing Cellular Bioactivity via γ-Cyclodextrin Complexation

If structural optimization (SAR) is not immediately feasible, you can use molecular carriers to validate whether the drop-off is a delivery issue rather than a target-engagement failure. γ-cyclodextrin (γ-CD) features a hydrophobic cavity that encapsulates lipophilic thienopyrimidines, enhancing their aqueous solubility and cellular uptake without altering their intrinsic pharmacology [1]. This acts as a self-validating system: if bioactivity is rescued, the core pharmacophore is sound, and the issue is purely physicochemical.

Step-by-Step Methodology:

• Preparation of the Host-Guest Complex: Dissolve your thienopyrimidine compound in a minimal volume of DMSO. Ensure the final DMSO concentration in the cell assay will remain <0.5% to prevent solvent toxicity.

• Cyclodextrin Solubilization: Prepare a 10 mM stock of γ-cyclodextrin in serum-free cell culture media (e.g., basal DMEM).

• Complexation: Add the DMSO-solubilized compound dropwise to the γ-CD solution under continuous vortexing. The molar ratio of compound to γ-CD should typically range from 1:5 to 1:10.

• Incubation: Sonicate the mixture in a water bath at 37°C for 30 minutes to facilitate the thermodynamic formation of the inclusion complex.

• Cell Treatment & Validation: Apply the complexed compound to your cell-based assay (e.g., NCI-H460 xenograft cell lines) and compare the IC50 against the free compound in solution. A significant left-shift in the dose-response curve confirms that permeability/solubility was the limiting factor [1].

Workflow for diagnosing and rescuing low cellular bioactivity of thienopyrimidines.

Section 2: Target Selectivity and Structural Repulsion (SAR)

FAQ: How can I improve the selectivity of my thienopyrimidine compound between PI3K isoforms and mTOR?

Causality Analysis: Thienopyrimidine derivatives confer excellent PI3Kα/mTOR selectivity when rationally designed. The selectivity is largely governed by the spatial orientation of the sulfur atom in the thienopyrimidine core. Mechanistic studies hypothesize that the sulfur in thienopyrimidine is positioned closer to Tyr2225 in mTOR than the corresponding Tyrosine residue in PI3Kα, rendering a stronger lone-pair repulsion for the mTOR kinase domain [2]. Additionally, repulsion between the sulfur and the carbonyl oxygen of Glu880 in surrogate proteins dictates binding affinity [2].

Data Presentation: SAR Optimization of Thienopyrimidine PI3K Inhibitors

Replacing simple methoxyl groups on the pyridine ring with halogens (e.g., chlorine) has been shown to generate up to a 10-fold enhancement in PI3Kα potency while maintaining >100-fold selectivity against mTOR [2].

Compound	Substitution (Pyridine Ring)	PI3Kα IC50 (nM)	PI3Kβ IC50 (nM)	PI3Kδ IC50 (nM)	PI3Kγ IC50 (nM)	mTOR IC50 (nM)	Permeability (Caco-2)
6g	Methoxyl (-OCH3)	2.07	22.5	13.3	21.1	> 200	Moderate
6j	Methyl (-CH3)	1.70	N/A	N/A	N/A	N/A	N/A
6k	Chloride (-Cl)	0.23	3.6	3.1	10.2	> 100	Moderate

Table 1: Class I PI3K Assay Data for Thienopyrimidine Derivatives. Quantitative data synthesized from authoritative SAR studies [2].

PI3K/AKT/mTOR signaling pathway highlighting thienopyrimidine inhibition nodes.

Section 3: Assay Interference and "Nuisance" Behavior

FAQ: My compound shows erratic dose-response curves in biochemical assays. Is it a "nuisance" compound?

Causality Analysis: Thienopyrimidines can sometimes act as "nuisance compounds"—molecules that exhibit assay interference or undesirable mechanisms of bioactivity [3]. Because thienopyrimidines are flat, hydrophobic heterocycles, they are prone to forming colloidal aggregates in aqueous buffers. These aggregates non-specifically sequester and inhibit enzymes, leading to false positives, erratic IC50 curves, and poor assay robustness [4].

Protocol: Orthogonal Biochemical Assay to Rule Out Aggregation

To validate that your thienopyrimidine is a true competitive inhibitor and not a colloidal aggregator, implement a detergent-based counter-screen [4]. This protocol acts as a self-validating control system for your HTS hits.

Step-by-Step Methodology:

• Buffer Preparation: Prepare your standard kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA).

• Detergent Addition: Split the buffer into two batches. To the second batch, add 0.01% (v/v) Triton X-100 or CHAPS. Reasoning: Non-ionic/zwitterionic detergents disrupt colloidal aggregates without denaturing the target kinase.

• Compound Dilution: Prepare a 10-point serial dilution of your thienopyrimidine compound in both buffers.

• Enzyme Reaction: Add the target kinase (e.g., PI3Kα) and substrate. Incubate for the standard reaction time.

• Detection & Analysis: Quantify activity using an orthogonal readout (e.g., fluorescence polarization vs. luminescence) to rule out light-based interference [4].

• Data Interpretation: If the IC50 is significantly right-shifted (potency drops) in the presence of 0.01% Triton X-100, the compound is likely acting via colloidal aggregation. If the IC50 remains stable across both buffers, the bioactivity is driven by specific, stoichiometric target engagement.

References

• Rescuing compound bioactivity in a secondary cell-based screening by using γ-cyclodextrin as a molecular carrier - nih.gov -

• Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors | ACS Medicinal Chemistry Letters - acs.org -1

• Nuisance compounds in cellular assays - PMC - NIH - nih.gov - 2

• Common Challenges in Biochemical Assays and How to Overcome Them - BellBrook Labs - bellbrooklabs.com - 3

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. bellbrooklabs.com [bellbrooklabs.com]

Technical Support Center: Navigating Assay Interference from Thione-Containing Compounds

Welcome to the Technical Support Center dedicated to assisting researchers, scientists, and drug development professionals in overcoming the challenges of assay interference caused by thione-containing compounds. This guide provides in-depth troubleshooting strategies, detailed experimental protocols, and frequently asked questions to ensure the integrity and accuracy of your experimental data. Our approach is rooted in scientific expertise and practical, field-proven insights to empower you to identify, understand, and mitigate these common assay artifacts.

Introduction: The Challenge of Thione-Containing Compounds

Thione-containing compounds, characterized by a carbon-sulfur double bond (C=S), are prevalent in many screening libraries and can be a significant source of assay interference. Their unique chemical properties can lead to false-positive or false-negative results, consuming valuable time and resources. Understanding the mechanisms behind this interference is the first step toward developing robust assays and confidently identifying true hits.

The primary mechanisms of interference by thione-containing compounds include:

• Thiol Reactivity: The thione group can tautomerize to a reactive thiol (-SH), which can covalently modify proteins, particularly cysteine residues, leading to non-specific inhibition.

• Redox Cycling: Some thione compounds can undergo redox cycling in the presence of reducing agents commonly found in assay buffers (like DTT), generating reactive oxygen species (ROS) such as hydrogen peroxide (H₂O₂). ROS can then oxidize and inactivate assay components, including enzymes.

• Metal Chelation: The sulfur atom in the thione group can chelate metal ions that are essential cofactors for many enzymes, leading to apparent but non-specific inhibition.

• Compound Aggregation: At certain concentrations, some compounds can form aggregates that non-specifically sequester and inhibit enzymes, a phenomenon not unique to but observed with some thione-containing molecules.[1]

• Interference with Reporter Systems: Thione compounds can directly inhibit reporter enzymes like firefly luciferase or interfere with the detection signal (e.g., fluorescence quenching).

This guide will provide you with the tools to dissect these interfering behaviors and ensure the validity of your screening results.

Frequently Asked Questions (FAQs)

Q1: My hit compound contains a thione group. Should I immediately discard it as a potential artifact?

A1: Not necessarily. While thione-containing compounds are known to be potential Pan-Assay Interference Compounds (PAINS), their presence should trigger a systematic investigation rather than automatic disqualification.[2] Many approved drugs contain substructures that could be flagged as PAINS. The key is to perform a series of counter-screens and control experiments to determine if the observed activity is specific to your target or a result of non-specific interference. This guide outlines the necessary steps to validate your hit.

Q2: What is the first and most straightforward step I can take to check for potential thiol reactivity from my thione-containing hit?

A2: A simple and effective initial step is to assess the sensitivity of your compound's activity to the presence of a high concentration of a reducing agent like dithiothreitol (DTT).[3] If the apparent potency of your compound significantly decreases in the presence of 1-10 mM DTT, it is a strong indicator of thiol reactivity.[4] This suggests your compound may be reacting with the excess thiols from DTT, rather than specifically binding to your target protein.

Q3: I am using a luciferase-based reporter assay and have a thione-containing hit. What should I be concerned about?

A3: You should be concerned about direct inhibition of the luciferase enzyme itself. Many compounds, including some with thione moieties, are known to inhibit firefly luciferase, which would lead to a false-positive result in an assay where a decrease in signal is the desired outcome.[5] A crucial counter-screen is to test your compound directly against purified luciferase enzyme.

Q4: My assay buffer already contains a low concentration of DTT to maintain enzyme stability. Is this sufficient to prevent interference from thiol-reactive compounds?

A4: While a low concentration of DTT is good practice for maintaining protein health, it may not be sufficient to quench the reactivity of a potent thiol-reactive compound.[3] A dedicated DTT sensitivity assay, where you compare the compound's activity in the presence and absence of a much higher concentration of DTT (e.g., 100-fold excess), is necessary to rule out this mechanism of interference.

Q5: Can computational tools help me predict if my thione-containing compound is likely to interfere with my assay?

A5: Yes, computational tools can be a valuable first-pass filter. PAINS filters and other chemoinformatic approaches can flag compounds containing substructures known to be associated with assay interference.[6] However, these tools are not infallible and should be used to prioritize compounds for experimental validation, not as a definitive method for discarding hits.

Troubleshooting Guides

This section provides structured troubleshooting workflows to guide you through the process of identifying the specific mechanism of interference.

Guide 1: Investigating Thiol Reactivity

If you suspect your thione-containing compound is acting as a thiol-reactive agent, follow this workflow:

Figure 1: Workflow for investigating thiol reactivity.

Experimental Protocols:

• Protocol 1: Dithiothreitol (DTT) Sensitivity Assay [4]

  • Prepare two sets of assay buffers: one with your standard (low) concentration of DTT and another with a high concentration of DTT (e.g., 1-10 mM). It's crucial that the high DTT concentration does not independently affect your assay's performance.

  • Determine the IC₅₀ of your compound in both buffer conditions.

  • Interpretation: A significant rightward shift (e.g., >10-fold increase) in the IC₅₀ in the presence of high DTT suggests that your compound is thiol-reactive. The excess DTT competes with the protein's cysteine residues for reaction with your compound.

• Protocol 2: 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) Assay (Ellman's Test) [2][7]

  • This assay directly measures thiol reactivity. DTNB is a chemical that reacts with free thiols to produce a yellow-colored product that can be measured spectrophotometrically at 412 nm.

  • Prepare a solution of your compound and a solution of a known thiol-containing compound (e.g., glutathione or cysteine).

  • Add DTNB to both solutions.

  • Interpretation: A decrease in the absorbance at 412 nm in the presence of your compound compared to the control indicates that your compound is reacting with the thiols, making them unavailable to react with DTNB.

Guide 2: Investigating Redox Cycling and H₂O₂ Production

If your assay is sensitive to oxidative stress, your thione-containing compound might be generating reactive oxygen species.

Figure 3: Workflow for investigating metal chelation.

Experimental Protocol:

• Protocol 4: Metal Supplementation Assay

  • Determine the IC₅₀ of your compound in your standard assay buffer.

  • Supplement your assay buffer with a higher concentration of the relevant metal cofactor (e.g., Zn²⁺, Mg²⁺, Fe²⁺). Ensure the added metal does not negatively impact the assay on its own.

  • Re-determine the IC₅₀ of your compound in the metal-supplemented buffer.

  • Interpretation: A significant rightward shift in the IC₅₀ upon metal supplementation suggests that your compound is acting as a chelator. The excess metal ions saturate the chelating capacity of your compound, restoring the activity of your enzyme.

Guide 4: Investigating Luciferase Inhibition

For luciferase-based assays, direct inhibition of the reporter enzyme is a common artifact.

Figure 4: Workflow for investigating luciferase inhibition.

Experimental Protocol:

• Protocol 5: Purified Luciferase Counter-Screen [5][6] 1. Set up a biochemical assay using purified firefly luciferase enzyme. 2. Add the necessary substrates (luciferin and ATP) and measure the luminescence. 3. Add your compound at various concentrations and measure the inhibition of the luciferase-generated signal. 4. Interpretation: If your compound inhibits the purified luciferase enzyme with a similar potency to what you observed in your primary screen, it is highly likely that your initial hit was a false positive due to reporter enzyme inhibition.

Data Summary Tables

The following tables provide examples of known interfering compounds and the impact of troubleshooting experiments.

Table 1: Examples of Thione-Containing Compounds and their Reported Assay Interference

Compound Class	Example Compound	Reported Interference Mechanism(s)	Assays Affected	Reported IC₅₀	Reference(s)
Thiazolidinediones	Rosiglitazone	PPARγ agonist (intended), potential for off-target effects	α-glucosidase inhibition	0.52 ± 0.06 µM	[8]
Thioureas	N/A	Thiol reactivity, metal chelation	Histone Acetyltransferase (HAT)	Low µM	[9]
Rhodanine	N/A	Thiol reactivity, aggregation	Various	Varies	[10]

Note: IC₅₀ values are highly dependent on the specific assay conditions.

Table 2: Interpreting the Results of Troubleshooting Assays

Troubleshooting Assay	Observation	Likely Mechanism of Interference
DTT Sensitivity	>10-fold increase in IC₅₀ with high DTT	Thiol Reactivity
Catalase Rescue	Activity is significantly reduced in the presence of catalase	Redox Cycling / H₂O₂ Production
Metal Supplementation	>10-fold increase in IC₅₀ with excess metal ions	Metal Chelation
Purified Luciferase	Compound inhibits purified luciferase	Direct Luciferase Inhibition

Conclusion and Best Practices

Dealing with assay interference from thione-containing compounds is a common challenge in drug discovery. However, by employing a systematic and logical approach to troubleshooting, researchers can confidently distinguish true hits from artifacts.

Key Takeaways:

• Be Proactive: Be aware of the potential for interference from thione-containing compounds and other PAINS.

• Use Controls: Always include appropriate positive and negative controls in your assays.

• Perform Counter-Screens: A well-designed series of counter-screens is your best defense against false positives.

• Orthogonal Assays are Key: Confirm your hits in an orthogonal assay that uses a different detection method or technology. [11]* Don't Rely on a Single Data Point: A single active concentration is not enough. Always generate a full dose-response curve.

• Consult the Literature: The Assay Guidance Manual from the National Institutes of Health is an excellent resource for best practices in assay development and troubleshooting. [3][12] By integrating these principles into your screening workflow, you can enhance the quality of your data, increase the efficiency of your research, and ultimately, improve the chances of discovering novel and effective therapeutics.

References

• Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf. (2015, September 18). National Center for Biotechnology Information. Retrieved from [Link]

• Addressing Compound Reactivity and Aggregation Assay Interferences: Case Studies of Biochemical High-Throughput Screening Campaigns Benefiting from the National Institutes of Health Assay Guidance Manual Guidelines. (2021, July 3). SLAS DISCOVERY: Advancing the Science of Drug Discovery, 26(10), 1280-1290. Retrieved from [Link]

• Luciferase interference assay. (n.d.). reframeDB. Retrieved from [Link]

• High-throughput assay comparison and standardization for metal chelating capacity screening: A proposal and application. (2017). Food Chemistry, 214, 46-53. Retrieved from [Link]

• Addressing Compound Reactivity and Aggregation Assay Interferences: Case Studies of Biochemical High-Throughput Screening Campaigns Benefiting from the National Institutes of Health Assay Guidance Manual Guidelines. (2021, January 2). SLAS DISCOVERY: Advancing the Science of Drug Discovery, 26(10). Retrieved from [Link]

• Common Challenges in Biochemical Assays and How to Overcome Them. (2025, November 6). BellBrook Labs. Retrieved from [Link]

• Interferences with Luciferase Reporter Enzymes - Assay Guidance Manual - NCBI Bookshelf. (2016, July 1). National Center for Biotechnology Information. Retrieved from [Link]

• High-throughput assay comparison and standardization for metal chelating capacity screening: A proposal and application. (2017, January 1). Food Chemistry, 214, 46-53. Retrieved from [Link]

• Identification and prediction of promiscuous aggregating inhibitors among known drugs. (2003, October 9). Journal of Medicinal Chemistry, 46(21), 4477-4486. Retrieved from [Link]

• Ellman's assay for in-solution quantification of sulfhydryl groups. (n.d.). BMG LABTECH. Retrieved from [Link]

• Ellman's Reagent. (n.d.). G-Biosciences. Retrieved from [Link]

• Rules for Identifying Potentially Reactive or Promiscuous Compounds. (2022, January 8). Journal of Medicinal Chemistry, 65(2), 1395-1412. Retrieved from [Link]

• High-throughput Assays for Promiscuous Inhibitors. (n.d.). ResearchGate. Retrieved from [Link]

• Thiol detection Assay kit LS (ellman method) Ver.260220. (n.d.). Wako Pure Chemical Industries. Retrieved from [Link]

• Flagging Problematic Compounds in Drug Discovery. (2021, October 20). NMX Research and Solutions. Retrieved from [Link]

• PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS. (2015, January 29). Journal of Medicinal Chemistry, 58(5), 2097-2117. Retrieved from [Link]

• HIGH THROUGHPUT CELL SCREENING FOR TOXIC METAL EXPOSURE. (n.d.). Grantome. Retrieved from [Link]

• Luciferase Assay: Principles, Purpose, and Process. (2025, February 11). Ubigene. Retrieved from [Link]

• DTT (DithioThreitol). (n.d.). Interchim. Retrieved from [Link]

• Colorimetric sensing for translational applications: from colorants to mechanisms. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Overcoming target interference in bridging anti-drug antibody (ADA) assay by optimizing sample treatment. (2025, September 2). National Center for Biotechnology Information. Retrieved from [Link]

• Actions of Thiols, Persulfides, and Polysulfides as Free Radical Scavenging Antioxidants. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Chromogen/Metal Indicator. (n.d.). DOJINDO LABORATORIES. Retrieved from [Link]

• High-throughput, semi-automated dithiothreitol (DTT) assays for oxidative potential of fine particulate matter. (n.d.). ResearchGate. Retrieved from [Link]

• Interferences in Immunological Assays: Causes, Detection, and Prevention. (2024, May 10). Preprints.org. Retrieved from [Link]

• Thiazolidine-2,4-dione derivatives as potential α-glucosidase inhibitors: Synthesis, inhibitory activity, binding interaction and hypoglycemic activity. (2024, March 15). Bioorganic Chemistry, 145, 107177. Retrieved from [Link]

• The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene. (2024, September 12). Molecules, 29(18), 4293. Retrieved from [Link]

• Effect of Buffer Additives on Solubilization and Refolding of Reteplase Inclusion Bodies. (2018, October 15). Protein and Peptide Letters, 25(10), 921-929. Retrieved from [Link]

• IC 50 values (µM) of some active compounds. (n.d.). ResearchGate. Retrieved from [Link]

• Effect of buffer additives on solubilization and refolding of reteplase inclusion bodies. (2018, October 8). Protein and Peptide Letters, 25(10), 921-929. Retrieved from [Link]

• Drug Target Interference in Immunogenicity Assays: Recommendations and Mitigation Strategies. (2017, October 23). The AAPS Journal, 19(6), 1594-1604. Retrieved from [Link]

• Stochiometric quantification of the thiol redox proteome of macrophages reveals subcellular compartmentalization and susceptibility to oxidative perturbations. (2020, September 15). Nature Communications, 11(1), 4683. Retrieved from [Link]

• Use of thiol-containing scavengers for purification of antibody-drug conjugates. (n.d.). Google Patents.

• The values of IC50 of the four compounds against MDA-MB-231 cells after... (n.d.). ResearchGate. Retrieved from [Link]

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Technical Support Center: Optimizing Cell-Based Assays for Thienopyrimidine Derivatives

Welcome to the Application Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the unique physicochemical and biological challenges associated with thienopyrimidine-based compounds.

Thienopyrimidines (both thieno[2,3-d]pyrimidine and thieno[3,2-d]pyrimidine scaffolds) are highly privileged structures in drug discovery. Because their heterocyclic core perfectly mimics the adenine ring of ATP, they are exceptionally potent inhibitors of kinases such as EGFR, PI3K, FAK, and atypical PKCs [1]. However, this same structural geometry introduces significant challenges in cell-based assays, including extreme hydrophobicity, autofluorescence, and high intracellular ATP competition.

Below, you will find field-proven, self-validating protocols and mechanistic explanations to troubleshoot your assays.

Core Mechanism: Why Thienopyrimidines Target Kinases

To understand how to optimize your assay, you must first understand the mechanism of action. Thienopyrimidines act as competitive inhibitors in the ATP-binding pocket (hinge region) of kinases, blocking downstream signaling cascades that drive cell proliferation.

Thienopyrimidine inhibition of the EGFR/PI3K/AKT signaling pathway.

Troubleshooting Guide & FAQs

Q1: My thienopyrimidine compounds crash out of solution when added to the cell culture media. How do I prevent precipitation without killing my cells with DMSO?

The Causality: Thienopyrimidines are highly planar and lipophilic. In aqueous media, hydrophobic interactions drive the molecules to stack and aggregate (a phenomenon so pronounced in this class that it is exploited for aggregation-induced emission chromophores) [5]. While dissolving them in 100% DMSO solves the solubility issue, mammalian cells exhibit significant toxicity when final DMSO concentrations exceed 0.5% to 1.0%, as the solvent disrupts the lipid bilayer.

The Solution: You must employ a Constant-DMSO Serial Dilution Protocol . This ensures that every well in your dose-response curve receives the exact same percentage of DMSO, isolating the drug's effect from solvent toxicity.

Self-Validating Protocol: Constant-DMSO Serial Dilution

• Master Stock: Dissolve your thienopyrimidine in 100% molecular biology-grade DMSO to a concentration of 10 mM. Vortex and sonicate for 5 minutes at room temperature.

• DMSO Serial Dilution: Perform your 3-fold or 10-fold serial dilutions entirely in 100% DMSO to create a plate of 200X intermediate stocks.

• Aqueous Transition: Transfer 5 µL of each 200X stock into 495 µL of pre-warmed, serum-free assay media. This creates a 2X drug concentration in 1% DMSO.

  • Self-Validation Check: Immediately inspect this 2X media under a phase-contrast microscope. If you observe microcrystals or cloudiness, the compound has exceeded its thermodynamic solubility limit. You must lower the top concentration of your assay.

• Cell Treatment: Add 50 µL of the 2X media to wells containing 50 µL of cells (already plated in their standard media). The final well concentration is now 1X drug in exactly 0.5% DMSO across all test conditions.

Step-by-step workflow for thienopyrimidine dilution to prevent precipitation.

Q2: I have excellent biochemical IC50 values (low nanomolar) against my target kinase, but the cell-based viability assay shows IC50s in the micromolar range. What causes this massive shift?

The Causality: This discrepancy is a classic hallmark of ATP-competitive inhibitors. In a biochemical (cell-free) assay, ATP concentrations are kept artificially low (e.g., at the Km​ , ~10-30 µM) to maximize assay sensitivity [1]. However, inside a living cell, ATP concentrations are massive (~1-5 mM). The thienopyrimidine must compete with this immense intracellular ATP pool. Furthermore, high serum protein binding (to BSA in fetal bovine serum) traps the drug in the media, drastically reducing the free fraction available to penetrate the cell membrane [2].

Quantitative Data Summary: The table below illustrates typical IC50 shifts observed when moving from biochemical to cell-based assays for various thienopyrimidine derivatives.

Target Kinase	Thienopyrimidine Scaffold	Biochemical IC50 (Cell-Free)	Cell-Based IC50 (Viability/Target)	Primary Cause of Shift
aPKCι	Thieno[2,3-d]pyrimidine	86 nM	2.0 µM	Intracellular ATP Competition [1]
FAK / FLT3	Bromo-thieno[3,2-d]pyrimidine	9.7 nM	0.26 – 0.53 µM	Serum Protein Binding [2]
EGFR	Cyclohepta-thieno[2,3-d]pyrimidine	1.23 µM	4.64 µM	Poor Membrane Permeability [3]

The Solution: To prove your compound is actually engaging the target inside the cell (rather than failing due to permeability), you must bypass downstream viability readouts and measure direct target engagement using an In-Cell Western (ICW) or phospho-Western blot.

Self-Validating Protocol: Phospho-EGFR Target Engagement

• Seed target cells (e.g., MCF-7 or A549) at 10,000 cells/well in a 96-well plate. Incubate overnight.

• Serum-starve the cells for 4 hours to reduce background kinase activity.

• Treat with your thienopyrimidine compound (0.1 µM to 10 µM) for 2 hours.

• Stimulate the cells with 50 ng/mL Epidermal Growth Factor (EGF) for exactly 15 minutes to induce phosphorylation [3].

• Immediately fix the cells with 4% paraformaldehyde, permeabilize with 0.1% Triton X-100, and stain with primary antibodies against p-EGFR (Tyr1068) and total EGFR.

• Self-Validation: Calculate the ratio of p-EGFR to total EGFR. A true target engagement hit will show a dose-dependent decrease in this ratio, proving the drug entered the cell and outcompeted ATP prior to any observable cell death.

Q3: My fluorescence-based assay (e.g., Calcium Flux or Resazurin) is giving erratic, non-dose-responsive readouts. Could the thienopyrimidine be interfering?

The Causality: Yes. Thienopyrimidines possess highly conjugated π -electron systems. Depending on their specific substitutions, they can act as fluorophores or potent quenchers. In high-throughput screens, thienopyrimidines frequently flag as Pan-Assay Interference Compounds (PAINS) in fluorescent readouts because they absorb the excitation light or emit in the blue/green spectrum, artificially quenching fluorescent dyes or inflating signals [4].

The Solution: You must perform an orthogonal assay validation by switching to a luminescent readout. Luminescent assays (like Aequorin for calcium flux or CellTiter-Glo for viability) utilize chemical reactions to generate light, requiring no external excitation source. This completely bypasses the autofluorescence and quenching artifacts caused by the thienopyrimidine core [4].

Troubleshooting logic for resolving thienopyrimidine assay interference.

References

• "Adenosine-binding motif mimicry and cellular effects of a thieno[2,3-d]pyrimidine-based chemical inhibitor of atypical protein kinase C isoenzymes", Biochemical Journal, Portland Press. URL: [Link]

• "Identification of Thieno[3,2-d]pyrimidine Derivatives as Dual Inhibitors of Focal Adhesion Kinase and FMS-like Tyrosine Kinase 3", ACS Publications. URL: [Link]

• "Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile", PubMed Central (PMC). URL: [Link]

• "High-throughput calcium flux assays: luminescent versus fluorescent readout", Drug Target Review. URL: [Link]

• "Synthesis of Novel Biocompatible Thienopyrimidine Chromophores with Aggregation-Induced Emission Sensitive to Molecular Aggregation", ACS Omega. URL: [Link]

Technical Support Center: Optimizing Thienopyrimidine Kinase Inhibitors

Welcome to the Application Support Center. As drug development professionals, you know that achieving kinome selectivity is the primary bottleneck in advancing ATP-competitive inhibitors. The thienopyrimidine scaffold is a highly versatile pharmacophore, but its structural optimization requires a deep mechanistic understanding of kinase binding pockets and cellular dynamics.

This guide is designed to troubleshoot common roadblocks in selectivity optimization, assay translation, and covalent targeting, providing you with self-validating protocols and field-proven insights.

Module 1: Structural Design & Selectivity (FAQs)

Q: How can I mechanistically enhance the selectivity of my thienopyrimidine scaffold for PI3Kα over mTOR? A: Achieving selectivity between PI3K and mTOR is notoriously difficult due to the high sequence homology within their ATP-binding clefts. However, the thienopyrimidine core offers a unique geometric advantage. Mechanistically, the sulfur atom in the thienopyrimidine ring is positioned closer to Tyr2225 in mTOR than to the corresponding Tyrosine residue in PI3Kα. This proximity creates a strong steric repulsion in the mTOR binding pocket, naturally driving >100-fold selectivity for PI3Kα over mTOR[1].

To further optimize this, you can exploit the solvent-exposed regions. Adding a 4-methyl group on an aminopyrimidine substituent twists the ring out of the planar thienopyrimidine conformation. This forces the molecule toward the upper surface of the binding pocket where PI3K and mTOR structurally diverge, effectively abolishing off-target mTOR activity[2].

Q: I want to target EGFR irreversibly. How do I ensure my thienopyrimidine compound acts covalently without causing off-target wild-type toxicity? A: To achieve irreversible binding, you must install an electrophilic warhead (such as an alkyne or acrylamide) at a vector that perfectly aligns with a solvent-exposed cysteine. For EGFR, this is Cys-797. X-ray crystallography and mass spectrometry have definitively confirmed that 6-ethynylthienopyrimidine derivatives form a covalent adduct with the sulfhydryl group of Cys-797[3].

To avoid wild-type (WT) toxicity, your design must be a self-validating system: the non-covalent (reversible) affinity of the scaffold must be highly optimized for the mutant conformation (e.g., T790M) over the WT conformation. If the reversible affinity for WT EGFR is poor, the local concentration of the electrophile will never reach the threshold required to drive the covalent reaction, thereby sparing healthy tissue[4].

PI3K/AKT/mTOR signaling pathway and selective inhibition by thienopyrimidine derivatives.

Module 2: Assay Troubleshooting & Validation

Q: My compound shows sub-nanomolar potency in biochemical assays, but the cellular IC50 drops to micromolar levels. What is causing this discrepancy? A: This is a classic hallmark of ATP competition masking your compound's true cellular efficacy. Biochemical kinase assays are typically run at or below the Michaelis-Menten constant ( Km,ATP​ ) for ATP (often 10–100 µM) to accurately measure the inhibitor's intrinsic affinity ( Ki​ )[5]. However, in a live cellular environment, physiological ATP concentrations are massive (1–5 mM). Because thienopyrimidines are generally Type I (ATP-competitive) inhibitors, the high cellular ATP outcompetes your compound, drastically reducing its apparent potency[6].

Corrective Action: Run your biochemical screens at physiological ATP levels (1 mM) to establish a predictive baseline, and immediately transition to live-cell target engagement assays (like NanoBRET) to evaluate true cellular selectivity[7].

Q: How do I definitively prove that my thienopyrimidine inhibitor is binding covalently? A: Time-dependent biochemical inhibition is suggestive, but insufficient to prove covalent engagement. You must use Intact Protein Mass Spectrometry to observe the absolute mass shift corresponding to the inhibitor-protein adduct[3]. Furthermore, a biochemical washout assay should be employed to validate irreversibility. A true covalent inhibitor will show zero recovery of kinase activity after extensive dialysis.

Workflow for validating the selectivity and target engagement of covalent inhibitors.

Module 3: Quantitative Selectivity Data

To benchmark your internal SAR campaigns, refer to the following validated selectivity profiles of standard thienopyrimidine derivatives.

Table 1: Representative Kinase Selectivity Profiles of Thienopyrimidine Derivatives

Compound / Scaffold	Primary Target	Secondary Target	Primary Potency	Secondary Potency	Selectivity Fold
Thienopyrimidine Lead 6g	PI3Kα	mTOR	< 1 nM	> 100 nM	> 100x [1]
Aminopyrimidine 21	PI3Kα	mTOR	3 nM	> 600 nM	> 200x [8]
Thienopyrimidine 18	PI3Kδ	PI3Kα	< 10 nM	> 800 nM	> 80x
6-ethynylthienopyrimidine 8	EGFR (Mutant)	EGFR (WT)	Covalent	Reversible	Target-Dependent [3]

Module 4: Standardized Methodologies

To ensure self-validating and reproducible results, adhere to the following step-by-step protocols when evaluating your thienopyrimidine analogs.

Protocol 1: Intact Mass Spectrometry for Covalent Adduct Validation

This protocol definitively confirms the formation of a covalent bond between the electrophilic thienopyrimidine and the target kinase (e.g., EGFR Cys-797).

• Protein Preparation: Incubate 5 µM of recombinant kinase domain with a 10x molar excess (50 µM) of the thienopyrimidine inhibitor in assay buffer (20 mM HEPES pH 7.5, 10 mM MgCl2) for 2 hours at room temperature.

• Desalting: Remove unbound compound and buffer salts using a Zeba spin desalting column (7K MWCO) or via online LC-MS desalting using a short C4 trap column.

• LC-MS Analysis: Inject the sample into a Q-TOF or Orbitrap mass spectrometer coupled to an LC system. Elute using a rapid gradient of 0.1% Formic Acid in Water to 0.1% Formic Acid in Acetonitrile.

• Deconvolution: Utilize intact protein analysis software (e.g., BioPharma Finder or MassHunter) to deconvolute the multiply charged protein envelope into a zero-charge intact mass state.

• Validation: Calculate the mass shift ( Δ Mass) between the apo-kinase and the treated kinase. A shift exactly matching the molecular weight of your inhibitor confirms a 1:1 covalent adduction[3].

Protocol 2: NanoBRET Live-Cell Target Engagement Assay

This protocol evaluates the true cellular selectivity of your inhibitor in the presence of physiological ATP[7].

• Transfection: Transiently transfect HEK293 cells with a plasmid encoding a NanoLuc-kinase fusion protein (e.g., NanoLuc-PI3Kα). Plate cells in a 384-well white tissue culture plate.

• Tracer Incubation: After 24 hours, add a cell-permeable fluorescent NanoBRET tracer at an experimentally determined Kd​ concentration.

• Compound Treatment: Add serial dilutions of your thienopyrimidine inhibitor to the wells. Incubate the cells for 2 hours at 37°C to allow the inhibitor to equilibrate and compete with the tracer.

• Substrate Addition: Add the NanoBRET Nano-Glo substrate and extracellular NanoLuc inhibitor to generate donor luminescence exclusively from live, intact cells.

• Detection & Analysis: Measure the BRET ratio (Acceptor emission at 610 nm / Donor emission at 460 nm) using a luminescence microplate reader. Calculate the cellular IC50​ based on the loss of the BRET signal as your compound displaces the tracer.

References

• Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors - PMC. nih.gov.
• and 6-ethynylthieno[2,3-d]pyrimidin-4-anilines as tunable covalent modifiers of ErbB kinases | PNAS. pnas.org.
• Recent development of ATP-competitive small molecule phosphatidylinostitol-3-kinase inhibitors as anticancer agents | Oncotarget. oncotarget.com.
• Optimization of Thienopyrimidine Derivatives as Potent and Selective PI3Kδ Inhibitors for Cancer Immunotherapy - PubMed. nih.gov.
• Discovery of (Thienopyrimidin-2-yl)
• Choosing the Right Assay for Your Kinase Drug Discovery - Reaction Biology. reactionbiology.com.
• Measuring and interpreting the selectivity of protein kinase inhibitors - PMC. nih.gov.
• Cellular Context Influences Kinase Inhibitor Selectivity | Journal of Medicinal Chemistry. acs.org.
• Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors - PMC. nih.gov.

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Reference Data & Comparative Studies

Comparative Guide: 4-Aminothieno[2,3-d]pyrimidine Derivatives vs. Doxorubicin in Oncology

Target Audience: Researchers, Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary: The Paradigm Shift in Small Molecule Therapeutics

In the landscape of modern oncology drug development, the transition from broad-spectrum cytotoxic agents to highly selective kinase inhibitors represents a critical evolutionary leap. For decades, Doxorubicin —an anthracycline antibiotic—has served as a gold-standard chemotherapeutic. However, its clinical utility is severely bottlenecked by dose-limiting cardiotoxicity and a lack of tumor selectivity.

Conversely, 4-Aminothieno[2,3-d]pyrimidine derivatives have emerged as a highly versatile, targeted scaffold. By acting as ATP-competitive inhibitors for key receptor tyrosine kinases (such as EGFR and VEGFR-2), these derivatives offer a superior Selectivity Index (SI), effectively targeting malignant cells while sparing normal fibroblasts[1][2]. This guide objectively compares the mechanistic, quantitative, and operational profiles of these two therapeutic classes to inform your preclinical pipeline decisions.

Mechanistic Divergence: Broad Cytotoxicity vs. Targeted Inhibition

Understanding the causality behind a compound's efficacy is the cornerstone of rational drug design. The fundamental difference between doxorubicin and thieno[2,3-d]pyrimidine derivatives lies in their molecular targets.

• Doxorubicin: Functions primarily by intercalating DNA and inhibiting Topoisomerase II. This causes catastrophic double-strand DNA breaks, leading to cell death. Because this mechanism is non-specific, it indiscriminately affects all rapidly dividing cells, resulting in severe off-target toxicities[1].

• 4-Aminothieno[2,3-d]pyrimidines: These derivatives are rationally designed to mimic the adenine ring of ATP. They competitively bind to the ATP-acceptor sites of overexpressed kinases like EGFR (including wild-type and T790M mutants) and VEGFR-2 [1][3]. This targeted blockade halts downstream angiogenic and proliferative signaling, inducing S or G2/M phase cell cycle arrest and triggering the intrinsic mitochondrial apoptotic pathway (characterized by Bax upregulation, Bcl-2 downregulation, and Caspase-3 cleavage)[2][3].

Fig 1: Mechanistic divergence between Doxorubicin and 4-Aminothieno[2,3-d]pyrimidines.

Quantitative Efficacy: In Vitro Performance Data

To objectively evaluate these compounds, we must look at their half-maximal inhibitory concentrations (IC50) across standard human carcinoma cell lines. The data below highlights how specific structural optimizations of the 4-aminothieno[2,3-d]pyrimidine core yield potencies that rival or exceed doxorubicin, particularly in breast and liver cancer models.

Table 1: Comparative IC50 Values Across Key Cancer Cell Lines

Cell Line	Cancer Origin	Doxorubicin IC50 (µM)	4-Aminothieno[2,3-d]pyrimidine Lead Derivatives IC50 (µM)	Efficacy Profile
MCF-7	Breast Adenocarcinoma	5.46	0.19 (Compound 3z/16)	~28x more potent than Doxorubicin[1][4].
HepG2	Hepatocellular Carcinoma	7.36	1.29 (Compound 3r/17)	~5.7x more potent than Doxorubicin[1][4][5].
A549	Lung Adenocarcinoma	2.77	3.15 – 4.93 (Compounds 8a-d)	Comparable potency; superior selectivity index[3].

Note: While doxorubicin maintains a slight edge in raw potency against certain lung cancer lines (A549), the thieno[2,3-d]pyrimidine derivatives demonstrate a vastly superior safety profile against normal human lung fibroblasts (WI-38), making them far more viable for clinical translation[3][6].

Self-Validating Experimental Protocols

As an application scientist, I emphasize that a single assay is never sufficient to validate a drug candidate. The following protocols form a self-validating workflow: viability assays establish the dosing window, while flow cytometry confirms the mechanism of death.

Fig 2: Self-validating experimental workflow for comparative oncology screening.

Protocol A: Cytotoxicity & Selectivity Index Determination (MTT Assay)

Causality Check: We utilize the MTT assay not merely to generate a survival curve, but to establish a precise IC50 that dictates the dosing strategy for downstream mechanistic assays. Testing against a normal cell line (e.g., WI-38) is mandatory to calculate the Selectivity Index (SI = IC50 Normal / IC50 Cancer).

• Preparation: Seed cancer cells (e.g., MCF-7) and normal fibroblasts (WI-38) in 96-well plates at a density of 5×103 cells/well. Incubate for 24 hours at 37°C in 5% CO2.

• Treatment: Treat cells with serial dilutions of doxorubicin (positive control) and the synthesized 4-aminothieno[2,3-d]pyrimidine derivatives (ranging from 0.01 µM to 100 µM). Include a DMSO vehicle control.

• Incubation: Incubate for 48 to 72 hours.

• Reagent Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. The viable cells will reduce the yellow tetrazolium salt to purple formazan crystals.

• Solubilization & Reading: Discard the media, dissolve the formazan in 100 µL of DMSO, and measure absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the IC50 using non-linear regression analysis.

Protocol B: Apoptosis Confirmation (Annexin V/PI Flow Cytometry)

Causality Check: Relying solely on viability assays cannot distinguish between cytostatic growth inhibition and true cytotoxic cell death. Annexin V/PI dual staining is required to confirm that the reduction in cell viability observed in Protocol A is driven by programmed apoptosis rather than acute necrosis.

• Treatment: Seed cells in 6-well plates. Treat with the test compounds at their respective IC50 and 2x IC50 concentrations (determined from Protocol A) for 48 hours.

• Harvesting: Collect both the floating (dead) and adherent cells using trypsin-EDTA. Wash twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate in the dark for 15 minutes at room temperature.

• Acquisition: Add 400 µL of 1X Binding Buffer and analyze immediately via flow cytometry.

• Interpretation:

  • Lower Left Quadrant (Annexin V-/PI-): Viable cells.

  • Lower Right Quadrant (Annexin V+/PI-): Early apoptosis (hallmark of targeted thienopyrimidine kinase inhibition)[2].

  • Upper Right Quadrant (Annexin V+/PI+): Late apoptosis.

Strategic Application Insights

When designing a preclinical pipeline, the choice between utilizing a classic agent like doxorubicin versus developing a novel 4-aminothieno[2,3-d]pyrimidine derivative comes down to the Therapeutic Window .

While doxorubicin is highly potent, its narrow therapeutic window limits its maximum tolerated dose in vivo. In contrast, 4-aminothieno[2,3-d]pyrimidines offer a highly modular scaffold. By altering the substituents at the C-4 position or modifying the fused thiophene ring, medicinal chemists can precisely tune the molecule's affinity for specific mutated kinases (such as the EGFR T790M resistance mutation)[2][3]. This makes thieno[2,3-d]pyrimidines vastly superior candidates for targeted therapies in non-small cell lung cancer (NSCLC) and resistant breast carcinomas, providing high efficacy without the systemic toxicity associated with anthracyclines.

References

• New Thieno[2,3-d]pyrimidines as Anticancer VEGFR-2 Inhibitors with Apoptosis Induction: Design, Synthesis, and Biological and In Silico Studies, researchgate.net, 1

• New thieno[2,3‐ d ]pyrimidine derivatives as EGFR WT and EGFR T790M inhibitors: Design, synthesis, antiproliferative activities, docking studies, ADMET , toxicity, MD simulation studies, researchgate.net, 3

• Current Study on Biological and Synthetic Applications of Aryl Pyrimidines, iomcworld.com, 4

• Discovery of New thieno[2,3- d ]pyrimidines as EGFR Tyrosine Kinase Inhibitors for Cancer Treatment, researchgate.net, 2

• Review on the CURRENT STUDY ON BIOLOGICAL AND SYNTHETIC APPLICATIONS OF ARYL PYRIMIDINES, iomcworld.com, 5

• Synthetic tactics of new class of 4-aminothieno[2,3-d]pyrimidine-6-carbonitrile derivatives acting as antimicrobial agents, researchgate.net, 6

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Comparative study of thienopyrimidine and quinazoline kinase inhibitors

Comparative Guide: Thienopyrimidine vs. Quinazoline Kinase Inhibitors in Targeted Oncology

As a Senior Application Scientist navigating the complexities of targeted drug discovery, selecting the optimal chemical scaffold is as critical as identifying the biological target itself. For decades, the 4-anilinoquinazoline core has been the gold standard for ATP-competitive kinase inhibition. However, the inevitable emergence of acquired resistance and the need to selectively target lipid kinases have driven the evolution of bioisosteric alternatives, most notably the thienopyrimidines.

This guide provides an in-depth, objective comparison of quinazoline and thienopyrimidine kinase inhibitors, detailing their structural mechanics, comparative efficacy, and the self-validating experimental protocols required to evaluate them in the laboratory.

Structural and Mechanistic Divergence

The Quinazoline Scaffold: The Classic Anchor

The quinazoline core (comprising fused benzene and pyrimidine rings) is the foundational pharmacophore for first-generation epidermal growth factor receptor (EGFR) inhibitors[1]. Drugs like gefitinib and erlotinib utilize the quinazoline nitrogen (N1) to form a critical hydrogen bond with the backbone amide of Met793 in the hinge region of the EGFR ATP-binding pocket[]. While highly potent against wild-type EGFR, the rigid geometry of the quinazoline core makes it highly susceptible to steric clashes when the gatekeeper residue mutates (e.g., the Thr790 to Met790 mutation, T790M), rendering these drugs ineffective[3].

The Thienopyrimidine Scaffold: The Versatile Bioisostere

To overcome resistance and expand target selectivity, medicinal chemists developed thienopyrimidines by replacing the benzene ring of the quinazoline core with a thiophene ring[4]. This bioisosteric replacement fundamentally alters the molecule's electron distribution, dihedral angles, and steric bulk[5].

• Overcoming Resistance: Thienopyrimidine derivatives (e.g., olmutinib) can accommodate the bulkier methionine in T790M mutated EGFR, restoring inhibitory activity[3].

• Kinase Selectivity: In the development of PI3K inhibitors, the thienopyrimidine scaffold achieves >100-fold selectivity for PI3K over the structurally similar mTOR kinase. The sulfur atom in the thiophene ring creates a distinct steric repulsion with the Tyr2225 residue in mTOR—a clash that does not occur in the PI3K binding pocket[6][7].

Target selectivity profiles of quinazoline versus thienopyrimidine scaffolds.

Comparative Efficacy Data

To objectively evaluate these scaffolds, we must look at their enzymatic half-maximal inhibitory concentrations ( IC50​ ). The table below summarizes representative FDA-approved and clinical-stage inhibitors, highlighting how scaffold choice dictates target engagement.

Scaffold Class	Representative Drug	Primary Target	Selectivity / Resistance Profile	Enzymatic IC50​
Quinazoline	Erlotinib	EGFR (WT)	Potent WT inhibition; inactive against T790M	~2 nM[]
Quinazoline	Gefitinib	EGFR (WT)	Susceptible to acquired gatekeeper mutations	~37 nM[]
Thienopyrimidine	Olmutinib	EGFR (T790M)	Spares WT EGFR (reduces systemic toxicity)	~10 nM[3]
Thienopyrimidine	Pictilisib	PI3K ( α/δ )	>100-fold selectivity over mTOR	~3 nM[7]

Experimental Methodologies: Self-Validating Protocols

To generate trustworthy comparative data, your experimental design must be self-validating. Below are the field-proven protocols for profiling these inhibitors, complete with the causality behind critical experimental choices.

Protocol A: In Vitro ATP-Competitive Kinase Assay (ADP-Glo)

This assay measures the accumulation of ADP, a universal product of kinase activity.

Causality & Design Logic: Because both quinazolines and thienopyrimidines are ATP-competitive, the concentration of ATP in your assay is the most critical variable. If ATP is saturated, the assay becomes blind to competitive inhibitors. We must set the ATP concentration exactly at the apparent Michaelis constant ( KmATP​ ) for the specific kinase. At this concentration, the measured IC50​ is exactly twice the inhibition constant ( Ki​ ), allowing for standardized comparison across different kinases.

Step-by-Step Workflow:

• Compound Preparation: Serially dilute inhibitors in 100% DMSO, then perform an intermediate dilution in aqueous kinase buffer. Causality: The final DMSO concentration in the reaction must remain ≤ 1%. Higher DMSO concentrations will denature the kinase and artificially suppress activity.

• Assay Controls (Self-Validation): Include a vehicle control (1% DMSO) to establish the maximum signal (100% activity) and a pan-kinase inhibitor (e.g., 1 μ M Staurosporine) to establish the baseline (0% activity). Calculate the Z'-factor; an assay is only valid if Z' > 0.5.

• Kinase Reaction: Combine the recombinant kinase, substrate peptide, and inhibitor in a 384-well plate. Incubate for 15 minutes at room temperature to allow inhibitor binding.

• Reaction Initiation: Add ultra-pure ATP (at the predetermined KmATP​ ) to initiate the reaction. Incubate for 60 minutes.

• Detection: Add the ADP-Glo reagent to terminate the kinase reaction and deplete unconsumed ATP. Following a 40-minute incubation, add the Kinase Detection Reagent to convert ADP to ATP, driving a luciferase-mediated luminescent signal.

• Analysis: Plot luminescence against the log of the inhibitor concentration using a 4-parameter non-linear regression to determine the IC50​ .

Self-validating workflow for in vitro luminescent kinase inhibition assays.

Protocol B: Cellular Target Engagement (Western Blotting)

Enzymatic potency does not always translate to cellular efficacy due to membrane permeability and intracellular ATP concentrations (which are in the millimolar range).

Causality & Design Logic: To prove target engagement, we must look at the direct downstream phosphorylation targets (e.g., p-EGFR or p-AKT). Kinase signaling is highly transient. The moment cells are lysed, endogenous phosphatases will rapidly dephosphorylate these targets, leading to false-negative results.

Step-by-Step Workflow:

• Cell Seeding & Starvation: Seed cancer cells (e.g., A549 for WT EGFR, H1975 for T790M) in 6-well plates. Once adhered, serum-starve the cells for 12–16 hours. Causality: Serum starvation silences basal kinase activity, ensuring that subsequent signals are strictly dependent on the specific pathway being probed.

• Inhibitor Treatment: Treat cells with varying concentrations of the quinazoline or thienopyrimidine inhibitor for 2 hours.

• Ligand Stimulation: Stimulate cells with 50 ng/mL EGF for exactly 10 minutes to trigger receptor autophosphorylation.

• Lysis & Preservation: Wash cells with ice-cold PBS and immediately lyse using RIPA buffer supplemented with Na3​VO4​ and NaF . Causality: Na3​VO4​ is a competitive inhibitor of tyrosine phosphatases, while NaF inhibits serine/threonine phosphatases. This combination effectively "freezes" the phosphorylation state at the exact moment of lysis.

• Immunoblotting: Resolve proteins via SDS-PAGE, transfer to a PVDF membrane, and probe with phospho-specific antibodies (e.g., anti-p-EGFR Tyr1068). Normalize against total EGFR and a loading control (e.g., GAPDH).

Conclusion

While quinazolines remain the foundational scaffold for ATP-competitive kinase inhibition, their rigid structure limits their adaptability against mutated targets. Thienopyrimidines offer a highly tunable bioisosteric alternative. By leveraging the unique electronic and steric properties of the thiophene ring, drug developers can engineer highly selective inhibitors that bypass gatekeeper mutations (like T790M) and selectively target lipid kinases (like PI3K) while sparing off-target networks.

References

• Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). PMC - NIH. 1

• FDA-approved small molecule kinase inhibitors-Part 1. BOC Sciences.

• Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. Orient J Chem. 3

• Design, Synthesis, and Biological Evaluation of 6-Substituted Thieno[3,2-d]pyrimidine Analogues. ACS Publications. 4

• Thienopyrimidine: A promising scaffold in the development of kinase inhibitors with anticancer activities. PubMed - NIH. 5

• Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors. ACS Medicinal Chemistry Letters. 7

• Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors. PMC - NIH.6

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Comparative Guide: 4-Aminothieno[2,3-d]pyrimidine Analogs vs. Gefitinib in EGFR Inhibition

Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs) like gefitinib have revolutionized the treatment of non-small cell lung cancer (NSCLC). However, the inevitable emergence of resistance mutations—most notably the "gatekeeper" T790M mutation—has driven the need for novel scaffolds.

As a bioisostere of the 4-anilinoquinazoline core found in gefitinib, the thieno[2,3-d]pyrimidine scaffold has emerged as a highly versatile framework for next-generation TKIs[1]. This guide provides a comprehensive, objective comparison of 4-aminothieno[2,3-d]pyrimidine analogs against gefitinib, detailing structural advantages, quantitative efficacy, and the rigorous experimental protocols required to validate these compounds.

Structural and Mechanistic Rationale

Gefitinib is a reversible, ATP-competitive inhibitor that binds the active conformation of the EGFR kinase domain[2]. While highly effective against wild-type (WT) EGFR and activating mutations (e.g., L858R), the substitution of threonine with a bulkier methionine at position 790 (T790M) introduces steric hindrance that dramatically reduces gefitinib's binding affinity.

The Thieno[2,3-d]pyrimidine Advantage: The replacement of the benzene ring in quinazoline with a thiophene ring creates the thieno[2,3-d]pyrimidine core. This modification alters the electron density and spatial geometry of the molecule. By introducing specific substitutions at the 4-position (typically anilino moieties) and the 5/6-positions, researchers can design analogs that bypass the steric clash caused by the T790M mutation while maintaining critical hydrogen bonds with the hinge region (e.g., Met793) of the ATP-binding pocket[1][3].

EGFR Signaling Pathway and the mechanistic inhibition logic of Gefitinib vs. Thienopyrimidines.

Quantitative Efficacy: Comparative Data

Experimental data demonstrates that optimized 4-aminothieno[2,3-d]pyrimidine derivatives can achieve nanomolar potency against both WT and mutant EGFR, often surpassing gefitinib's efficacy in resistant cell lines. The table below synthesizes representative in vitro IC₅₀ data from recent structural-activity relationship (SAR) studies[1][4][5].

Compound Class / Drug	Target / Cell Line	IC₅₀ Value	Key Characteristics
Gefitinib	EGFR (WT)	2 - 5 nM	High potency against WT; standard clinical baseline.
Gefitinib	EGFR (T790M)	> 1000 nM	Loss of efficacy due to steric hindrance at the gatekeeper residue.
Compound 12c (Thienopyrimidine analog)	EGFR (WT)	37.50 nM	Strong baseline inhibition[4].
Compound 12c (Thienopyrimidine analog)	EGFR (T790M)	148.90 nM	Retains significant activity against the resistant mutant[4].
Compound 11b (Thienopyrimidine analog)	EGFR (WT)	90 nM	Induces significant apoptotic effects and G2/M arrest[5].
Compound 11b (Thienopyrimidine analog)	EGFR (T790M)	4.03 μM	Moderate activity against mutant; induces caspase-3 upregulation[5].

Note: IC₅₀ values vary based on the specific assay conditions and ATP concentrations used in distinct laboratories. Always reference the specific internal controls when validating.

Experimental Workflows and Self-Validating Protocols

To objectively compare a novel 4-aminothieno[2,3-d]pyrimidine analog against gefitinib, a multi-tiered experimental workflow is required. The causality of this design ensures that biochemical target engagement translates to functional cellular phenotypes.

Standardized workflow for the preclinical evaluation of novel EGFR tyrosine kinase inhibitors.

Protocol A: Cell-Free EGFR Kinase Inhibition Assay (ADP-Glo)

Causality & Trustworthiness: We utilize a luminescence-based ADP detection assay rather than optical absorbance assays. Thienopyrimidine analogs often possess intrinsic fluorescence or absorbance properties that can confound traditional readouts. By measuring ADP production (a direct byproduct of the kinase reaction), we create a self-validating system immune to compound autofluorescence.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA). Dilute recombinant EGFR (WT) and EGFR (T790M) enzymes to optimized concentrations.

• Compound Dilution: Prepare a 10-point 3-fold serial dilution of Gefitinib (control) and the thienopyrimidine analogs in 100% DMSO. Transfer to a 384-well plate so the final DMSO concentration does not exceed 1% (to prevent solvent-induced enzyme denaturation).

• Reaction Initiation: Add 2 µL of the enzyme/substrate mixture (e.g., Poly(Glu,Tyr) peptide) to the compound wells. Incubate for 15 minutes at room temperature to allow compound binding.

• ATP Addition: Initiate the reaction by adding 2 µL of ATP (at the predetermined Km for each specific EGFR variant). Incubate for 60 minutes at room temperature.

• Detection: Add 4 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete unconsumed ATP (40-minute incubation). Then, add 8 µL of Kinase Detection Reagent to convert ADP to ATP and generate luminescence (30-minute incubation).

• Data Analysis: Read luminescence on a microplate reader. Calculate IC₅₀ using non-linear regression (four-parameter logistic curve) in GraphPad Prism.

Protocol B: Cellular Apoptosis and Cell Cycle Analysis

Causality & Trustworthiness: While an MTS assay proves that cells stop proliferating, it does not distinguish between cytostatic (growth arrest) and cytotoxic (cell death) effects. Flow cytometry using Annexin V/PI staining, combined with cell cycle analysis, validates the mechanism of action—proving that the thienopyrimidine analogs actively induce apoptosis (e.g., via caspase-3 upregulation) rather than merely pausing growth[1][5].

Step-by-Step Methodology:

• Cell Culture: Seed A549 (WT EGFR) and H1975 (L858R/T790M EGFR) cells in 6-well plates at 2×105 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Treatment: Treat cells with the test compounds and gefitinib at concentrations equivalent to 1× and 5× their respective cellular IC₅₀ values for 48 hours. Include a vehicle (0.1% DMSO) control.

• Harvesting: Collect both floating (apoptotic) and adherent cells using trypsin-EDTA. Wash twice with cold PBS.

• Annexin V/PI Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of Propidium Iodide (PI). Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Add 400 µL of Binding Buffer and analyze immediately using a flow cytometer.

• Validation Check: The vehicle control must show >90% viability (Annexin V negative / PI negative) for the assay to be considered valid. An increase in the Annexin V positive / PI negative population confirms early apoptosis, a hallmark of effective EGFR inhibition.

References

• ResearchGate. New thieno[2,3‐ d ]pyrimidine derivatives as EGFR WT and EGFR T790M inhibitors: Design, synthesis, antiproliferative activities, docking studies, ADMET , toxicity, MD simulation studies. Available at:[Link]

• ResearchGate. Discovery of New thieno[2,3- d ]pyrimidines as EGFR Tyrosine Kinase Inhibitors for Cancer Treatment. Available at: [Link]

• ResearchGate. Protein kinase CK2 inhibitors: A patent review. Available at: [Link]

• ResearchGate. Medicinal Attributes of Thienopyrimidine Based Scaffold Targeting Tyrosine Kinases and Their Potential Anticancer Activities. Available at:[Link]

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Cross-reactivity profiling of thienopyrimidine-based inhibitors

Cross-Reactivity Profiling of Thienopyrimidine-Based Inhibitors: A Comparative Guide

Executive Summary Thienopyrimidines represent a highly adaptable and potent pharmacophore in modern oncology and immunology. Functioning primarily as ATP-competitive kinase inhibitors, their structural mimicry of purine bases inherently risks broad kinome cross-reactivity. This guide provides an objective, data-driven comparative analysis of thienopyrimidine derivatives across key therapeutic targets (PI3K, EGFR, JAK1). By dissecting the structural causality behind their selectivity profiles and outlining self-validating experimental workflows, this guide equips drug development professionals with the insights needed to navigate off-target liabilities and engineer precision therapies.

Mechanistic Rationale: The Thienopyrimidine Scaffold

The thienopyrimidine core is a fused bicyclic heterocycle consisting of a π-electron-rich thiophene ring annulated to a π-electron-deficient pyrimidine ring 1[1]. This unique architecture acts as a bioisostere to native purine bases (such as adenine), allowing the scaffold to anchor deeply into the highly conserved ATP-binding pocket (hinge region) of protein kinases 2[2]. While this orthosteric mimicry guarantees high-affinity binding, it necessitates rigorous cross-reactivity profiling to distinguish targeted efficacy from promiscuous off-target toxicity.

Comparative Selectivity Analysis & Structural Causality

Through rational scaffold morphing and precise side-chain substitution, researchers have tuned the thienopyrimidine core to achieve remarkable selectivity profiles across divergent kinase families.

• PI3K Isoforms vs. mTOR: A persistent challenge in PI3K inhibitor design is cross-reactivity with the structurally homologous mTOR kinase. Thienopyrimidine derivatives (e.g., Compounds 6g and 6k) have demonstrated over 100-fold selectivity for PI3Kα over mTOR 3[3]. The causality behind this selectivity is driven by steric repulsion: the sulfur atom in the thienopyrimidine core is positioned closer to the Tyr2225 residue in mTOR than the corresponding tyrosine in PI3Kα, creating a steric clash that selectively abrogates mTOR binding[3]. Furthermore, novel sulfonamide-substituted thienopyrimidines (e.g., Compound 18) have shown exceptional single-digit nanomolar potency for PI3Kδ while maintaining >100-fold selectivity against other class-I PI3K isoforms (α/β/γ) and only moderate off-target activity against RIPK2 4[4].

• JAK1 Selectivity: Scaffold morphing to thieno[3,2-d]pyrimidines has yielded highly selective JAK1 inhibitors. In a kinome-wide screen of 370 kinases, the optimized derivative Compound 46 exhibited an IC50 of 0.022 μM for JAK1, with superior fold-selectivity over JAK2 and JAK3 compared to benchmark inhibitors like AZD4205 5[5].

• EGFR and VEGFR-2 Dual Inhibition: Conversely, polypharmacology can be intentionally engineered. Specific 6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidine derivatives (e.g., Compound 5f) have been designed as dual EGFR/VEGFR-2 inhibitors. These compounds show potent EGFR inhibition (1.18-fold more potent than Erlotinib) and micromolar VEGFR-2 inhibition (IC50 = 1.23 μM), effectively arresting the cell cycle at the G2/M phase 6[6].

• Unintended Off-Targets (Nek Family): Broad kinome screening often reveals unexpected cross-reactivity. Several thienopyrimidine-based compounds originally designed for other targets have shown significant off-target inhibition of the Nek kinase family (e.g., Nek4 and Nek2), highlighting the absolute necessity of unbiased kinome screening 7[7].

Table 1: Quantitative Selectivity Profiles of Key Thienopyrimidine Derivatives

Compound	Primary Target	Primary IC50	Key Off-Targets	Selectivity Profile	Source
Compound 18	PI3Kδ	Single-digit nM	RIPK2, PI3Kγ	>100-fold over PI3Kα/β/γ	[4]
Compounds 6g/6k	PI3Kα	Sub-nanomolar	mTOR	>100-fold over mTOR	[3]
Compound 46	JAK1	0.022 μM	JAK2, JAK3	High selectivity over JAK2/3	[5]
Compound 5f	EGFR / VEGFR-2	Potent (EGFR)	VEGFR-2 (1.23 μM)	Engineered Dual Inhibitor	[6]

Experimental Methodologies for Cross-Reactivity Profiling

To ensure scientific integrity, profiling must be conducted through self-validating assay systems. Below are the standard, step-by-step protocols for evaluating thienopyrimidine inhibitors.

Protocol 1: High-Throughput Kinome Selectivity Profiling (Luminescence-Based)

Rationale: To quantitatively map the off-target landscape across a panel of 400+ kinases using an ATP-competitive luminescence readout.

• Step 1: Compound Preparation: Dissolve the thienopyrimidine derivative in 100% DMSO and dilute to a final assay concentration of 1 μM in a 1% DMSO vehicle to prevent solvent-induced kinase denaturation[4].

• Step 2: Kinase Reaction Assembly: In a 384-well microtiter plate, combine the purified recombinant kinase, specific peptide substrate, and ATP at the enzyme's apparent Km​ . Add the inhibitor.

• Step 3: Incubation: Incubate the reaction mixture at room temperature for 60-120 minutes to allow for steady-state inhibition.

• Step 4: Luminescence Detection & Validation: Add a luminescence-based ATP detection reagent (e.g., ADP-Glo). The assay is strictly self-validating via internal controls: the readout of the reaction control (1% DMSO) is set as 0% inhibition, and the background (10 μM of a known pan-kinase positive control) is set as 100% inhibition[4]. Calculate the % inhibition for each kinase.

• Step 5: Orthogonal Confirmation: For any kinase showing >80% inhibition, perform a 10-point dose-response curve to determine the precise IC50[7].

Protocol 2: Cellular Target Engagement & Viability (MTT Assay)

Rationale: To verify that biochemical selectivity translates to functional cellular efficacy without broad, off-target cytotoxicity.

• Step 1: Cell Culturing: Seed target cancer cell lines (e.g., PIK3CA-mutant lines for PI3K inhibitors, or MCF-7 for EGFR inhibitors) in 96-well plates and allow overnight adherence[3][6].

• Step 2: Compound Treatment: Treat cells with serial dilutions of the thienopyrimidine inhibitor (e.g., 0.1 nM to 10 μM) and incubate for 48 to 72 hours 8[8].

• Step 3: Viability Readout: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well. Measure absorbance to calculate the cellular IC50. Crucially, compare these results against a non-mutant isogenic control line to validate that toxicity is on-target rather than a result of promiscuous cross-reactivity[3].

Visualizing the Profiling Workflow and Target Landscape

Fig 1: Target landscape and cross-reactivity nodes of the thienopyrimidine scaffold.

Fig 2: Step-by-step workflow for high-throughput kinome cross-reactivity profiling.

References

• Optimization of Thienopyrimidine Derivatives as Potent and Selective PI3Kδ Inhibitors for Cancer Immunotherapy | Journal of Medicinal Chemistry - ACS Publications. 4

• Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors | ACS Medicinal Chemistry Letters. 3

• Comparative Analysis of Thieno[2,3-d]pyrimidine Inhibitors: A Guide to Structure-Activity Relationships | Benchchem. 8

• In depth analysis of kinase cross screening data to identify chemical starting points for inhibition of the nek family of kinases | bioRxiv. 7

• Identification of Thieno[3,2-d]pyrimidine derivatives as potent and selective Janus Kinase 1 inhibitors | PubMed. 5

• Rapid Access to Kinase Inhibitor Pharmacophores by Regioselective C–H Arylation of Thieno[2,3-d]pyrimidine | Organic Letters - ACS Publications. 2

• Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile | Taylor & Francis. 6

• Synthesis of Thieno[3,2‐d]pyrimidine Derivatives through Sequential SNAr and Suzuki Reactions as Selective h‐NTPDase Inhibitors | DOI. 1

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Validating the Therapeutic Potential of 4-Aminothieno[2,3-d]pyrimidine-2-thiol: A Comparative In Vivo Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the in vivo validation of 4-aminothieno[2,3-d]pyrimidine-2-thiol, a promising heterocyclic compound. While direct in vivo data for this specific molecule is emerging, this document synthesizes established methodologies and comparative data from closely related thieno[2,3-d]pyrimidine analogs to empower researchers in designing robust preclinical studies. We will explore its potential in two key therapeutic areas where this scaffold has shown significant promise: inflammation and oncology.

The Thieno[2,3-d]pyrimidine Scaffold: A Privileged Structure in Drug Discovery

The thieno[2,3-d]pyrimidine nucleus is a well-established pharmacophore, recognized for its diverse biological activities. Its structural similarity to purine has made it a valuable template for designing inhibitors of various enzymes, including kinases and dihydrofolate reductase.[1] Derivatives of this scaffold have demonstrated potent anti-inflammatory, analgesic, and anticancer properties in numerous preclinical studies.[2][3][4][5] This guide will focus on the practical aspects of validating the efficacy of 4-aminothieno[2,3-d]pyrimidine-2-thiol in established animal models for these indications.

Part 1: Validation of Anti-Inflammatory and Analgesic Activity

Thieno[2,3-d]pyrimidine derivatives have shown significant anti-inflammatory effects, often comparable to established non-steroidal anti-inflammatory drugs (NSAIDs).[4][6][7] A common mechanism of action is the inhibition of prostaglandin E2 (PGE2) synthesis, a key mediator of inflammation and pain.[6]

Comparative Efficacy in the Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a standard and highly reproducible assay for evaluating acute anti-inflammatory activity.[4][6] The data presented below is a representative compilation from studies on 4-amino-thieno[2,3-d]pyrimidine derivatives, offering a benchmark for assessing the potential of 4-aminothieno[2,3-d]pyrimidine-2-thiol.

Table 1: Representative Anti-Inflammatory Activity of Thieno[2,3-d]pyrimidine Derivatives in the Carrageenan-Induced Paw Edema Model

Compound/Treatment	Dose (mg/kg)	Time (hours)	% Inhibition of Edema	Reference Compound (% Inhibition)
Vehicle Control	-	1-4	0	0
Representative Thieno[2,3-d]pyrimidine Derivative	50	1	35-45	Diclofenac Sodium (40-50%)
2	40-55	Diclofenac Sodium (50-60%)
3	50-65	Diclofenac Sodium (60-70%)
4	45-60	Diclofenac Sodium (55-65%)
Diclofenac Sodium	10	1-4	As above	-
Indomethacin	10	3	~60-70	-

Note: The data presented is a synthesized representation from multiple studies on thieno[2,3-d]pyrimidine derivatives and should be used as a general guide.[2][4][6]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol outlines the essential steps for evaluating the anti-inflammatory activity of a test compound.

1. Animals:

• Male Wistar rats (150-200g) are typically used.

• Animals should be housed in a controlled environment with a 12-hour light/dark cycle and free access to food and water.

• Acclimatize animals for at least one week before the experiment.

2. Materials:

• Test compound (4-aminothieno[2,3-d]pyrimidine-2-thiol)

• Vehicle (e.g., 0.5% carboxymethyl cellulose in saline)

• Positive control: Diclofenac sodium or Indomethacin

• Carrageenan (1% w/v in sterile saline)

• Plethysmometer for measuring paw volume

3. Experimental Procedure:

• Fasting: Fast the animals overnight before the experiment, with free access to water.

• Grouping: Randomly divide the animals into groups (n=6 per group):

  • Group 1: Vehicle control

  • Group 2: Test compound (various doses)

  • Group 3: Positive control (e.g., Diclofenac sodium, 10 mg/kg)

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Drug Administration: Administer the test compound, vehicle, or positive control orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

4. Data Analysis:

• Calculate the percentage inhibition of edema for each group at each time point using the following formula:

  • % Inhibition = [1 - (Vt - V0)treated / (Vt - V0)control] x 100

  • Where Vt is the paw volume at time t, and V0 is the initial paw volume.

• Analyze the data using appropriate statistical methods (e.g., ANOVA followed by Dunnett's test).

Logical Workflow for Anti-Inflammatory Screening

Caption: Workflow for the carrageenan-induced paw edema assay.

Part 2: Validation of Anticancer Activity

The thieno[2,3-d]pyrimidine scaffold is a cornerstone in the development of targeted cancer therapies, particularly as kinase inhibitors. Several derivatives have shown potent activity against cancer cell lines, including those of breast and oral origin.[3][8] One of the key mechanisms is the inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical mediator of angiogenesis.[9]

VEGFR-2 Signaling Pathway

VEGF-A binding to its receptor, VEGFR-2, on endothelial cells triggers a cascade of downstream signaling events that promote cell proliferation, migration, and survival, ultimately leading to the formation of new blood vessels that supply tumors with nutrients and oxygen.[2][7]

Caption: Simplified VEGFR-2 signaling pathway in angiogenesis.

Comparative Efficacy in a Breast Cancer Xenograft Model

Given the in vitro data on related compounds against breast cancer cell lines like MDA-MB-231 (triple-negative) and MCF-7 (ER-positive), a xenograft mouse model is a suitable platform for in vivo validation.[10][11] Paclitaxel and Doxorubicin are standard-of-care chemotherapeutics for breast cancer and serve as excellent positive controls.[3][12][13]

Table 2: Representative Antitumor Activity of Thieno[2,3-d]pyrimidine Derivatives in a Breast Cancer Xenograft Model

Compound/Treatment	Dose (mg/kg/day)	Administration Route	Tumor Growth Inhibition (%)	Reference Compound (TGI %)
Vehicle Control	-	p.o. or i.p.	0	0
Representative Thieno[2,3-d]pyrimidine Derivative	25-50	p.o.	40-60	Paclitaxel (~60-75%)
Paclitaxel	10-15	i.p. (intermittent)	~60-75	-
Doxorubicin	2-5	i.p. (intermittent)	~50-70	-

Note: This data is a synthesized representation from multiple studies on thieno[2,3-d]pyrimidine derivatives in various xenograft models and should be used as a general guide.[14][15][16]

Experimental Protocol: MDA-MB-231 Xenograft Mouse Model

This protocol provides a framework for evaluating the antitumor efficacy of 4-aminothieno[2,3-d]pyrimidine-2-thiol in a triple-negative breast cancer model.

1. Animals:

• Female immunodeficient mice (e.g., NOD/SCID or Nu/Nu), 6-8 weeks old.

• House animals in a sterile environment with autoclaved food and water.

2. Cell Culture and Implantation:

• Culture MDA-MB-231 cells in appropriate media until they reach ~80% confluency.

• Harvest the cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10^7 cells/100 µL.[2]

• Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.[2]

3. Tumor Growth Monitoring and Treatment:

• Monitor tumor growth by measuring tumor volume with calipers 2-3 times a week. Tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Once tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 per group):

  • Group 1: Vehicle control

  • Group 2: Test compound (various doses)

  • Group 3: Positive control (e.g., Paclitaxel, 15 mg/kg, i.p., once every 3 days)[13]

• Administer the treatments for a predefined period (e.g., 21-28 days).

• Monitor animal body weight and overall health throughout the study.

4. Endpoint Analysis:

• At the end of the study, euthanize the mice and excise the tumors.

• Measure the final tumor volume and weight.

• Calculate the tumor growth inhibition (TGI) for each treatment group.

• Tumor tissue can be processed for further analysis (e.g., histopathology, biomarker analysis).

Logical Workflow for Anticancer Screening

Caption: Workflow for a breast cancer xenograft model study.

Conclusion

This guide provides a foundational framework for the in vivo validation of 4-aminothieno[2,3-d]pyrimidine-2-thiol. By leveraging established animal models and comparing its performance against standard-of-care agents, researchers can effectively assess its therapeutic potential in both inflammatory diseases and oncology. The provided protocols and comparative data, derived from closely related analogs, offer a robust starting point for designing experiments that will yield clear, interpretable, and translatable results. As with any preclinical study, careful consideration of dose-response relationships, pharmacokinetics, and potential toxicity will be crucial for the successful development of this promising compound.

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Comparing IC50 values of thienopyrimidine derivatives against cancer cell lines

An In-Depth Comparative Guide to the Anticancer Activity of Thienopyrimidine Derivatives

Introduction: The Emergence of Thienopyrimidines in Oncology

In the landscape of modern oncology, the quest for targeted therapies has led researchers to explore a multitude of heterocyclic compounds. Among these, the thienopyrimidine scaffold has emerged as a particularly promising platform for the development of potent anticancer agents.[1] Structurally similar to biogenic purines, thienopyrimidines can act as antimetabolites or, more commonly, as competitive inhibitors of key enzymes involved in cancer cell proliferation and survival.[2][3] Their unique structural characteristics provide an adaptable framework for designing potent inhibitors against various protein kinases, which are often dysregulated in cancer.[1] This guide offers a comparative analysis of the cytotoxic activity of various thienopyrimidine derivatives against a panel of human cancer cell lines, grounded in their half-maximal inhibitory concentration (IC50) values. We will delve into their mechanisms of action, structure-activity relationships, and the standardized methodologies used to evaluate their efficacy.

Mechanisms of Action: Targeting Key Oncogenic Pathways

Thienopyrimidine derivatives exert their anticancer effects primarily by inhibiting protein kinases, crucial regulators of cellular processes.[1] Dysregulation of these signaling pathways is a hallmark of many cancers, making them prime therapeutic targets.[4][5]

Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) Inhibition

EGFR is a key driver of cell proliferation in many epithelial cancers, and its overexpression is a significant prognostic factor.[6] Similarly, VEGFR-2 plays a critical role in angiogenesis, the formation of new blood vessels that supply tumors with essential nutrients. Several thienopyrimidine derivatives have been developed as potent dual inhibitors of both EGFR and VEGFR-2.[7][8][9] By blocking these pathways, the compounds can simultaneously halt tumor growth and cut off its blood supply. The general pharmacophore for EGFR inhibitors includes a flat heterocyclic system (the thienopyrimidine core) that binds to the adenine pocket of the enzyme's ATP binding site.[6][7]

Caption: Simplified overview of the EGFR/VEGFR signaling pathway and its inhibition.

Phosphoinositide 3-Kinase (PI3K)/Akt/mTOR Pathway Inhibition

The PI3K/Akt/mTOR pathway is one of the most frequently overactivated signaling cascades in human cancers, playing a central role in cell growth, survival, and metabolism.[4][10][11] Consequently, it is a highly attractive target for therapeutic intervention.[4] Thienopyrimidines have been successfully designed as potent and selective PI3K inhibitors, often demonstrating nanomolar potency against PI3Kα, the isoform most commonly mutated in cancer.[12]

Caption: The PI3K/Akt/mTOR pathway and the inhibitory action of thienopyrimidines.

Aurora Kinase Inhibition

Aurora kinases are essential for the regulation of mitosis, and their overexpression is common in many tumors, making them compelling targets for cancer therapy.[13] Certain thienopyrimidine derivatives have been identified as potent, ATP-competitive inhibitors of Aurora B kinase, leading to the inhibition of cell division, colony formation, and ultimately, apoptosis (programmed cell death).[13][14]

Comparative Analysis of IC50 Values

The IC50 value represents the concentration of a drug that is required for 50% inhibition of a biological process in vitro, such as cell proliferation. It is a standard measure of a compound's potency. A lower IC50 value indicates a more potent compound. The following table summarizes the IC50 values for various thienopyrimidine derivatives against a range of human cancer cell lines, as reported in recent literature.

Compound ID (Reference)	Cancer Cell Line	Cell Line Type	IC50 Value (µM)	Reference Drug (IC50 µM)
Compound 5b [15][16]	PC-3	Prostate Cancer	8.2	Doxorubicin (12.4)
Compound 5b [15][16]	HCT-116	Colon Cancer	5.3	Doxorubicin (16.2)
Compound 5d [15][16]	PC-3	Prostate Cancer	10.5	Doxorubicin (12.4)
Compound 5d [15][16]	HCT-116	Colon Cancer	11.2	Doxorubicin (16.2)
Compound 5f [7][9]	MCF-7	Breast Cancer	0.053	Erlotinib (0.092), Doxorubicin (0.246)
Compound 6b [17]	MDA-231	Breast Cancer	5.91	Sorafenib (7.64)
Compound 6b [17]	MCF-7	Breast Cancer	7.16	Sorafenib (7.26)
Compound 6j [18]	HCT116	Colon Cancer	~0.6-1.2	Not specified
Compound 6j [18]	A2780	Ovarian Cancer	~0.6-1.2	Not specified
Compound 6j [18]	LN-229	Brain Cancer	~0.6-1.2	Not specified
Compound 1 [19]	SCC-9	Oral Carcinoma	38	Doxorubicin (~1-2)
Compound 5 [19]	HSC-3	Oral Carcinoma	58.9	Doxorubicin (~1-2)
Compound 13k [20]	MCF-7	Breast Cancer	7.592	Erlotinib (13.914)
Compound 14 [21]	MCF7	Breast Cancer	22.12	Doxorubicin (30.40)

Structure-Activity Relationship (SAR) Insights

The data reveals critical insights into the relationship between the chemical structure of thienopyrimidine derivatives and their cytotoxic activity.

• Influence of Substituents: The type and position of substituent groups on the thienopyrimidine core are crucial. For instance, the incorporation of a bromine (Br) atom at the 4-position of a phenyl ring in a thiosemicarbazide moiety was found to significantly enhance anticancer activity against both prostate (PC-3) and colon (HCT-116) cell lines.[15][16] Replacing this bromine with chlorine (Cl) resulted in decreased activity.[16]

• Target-Specific Modifications: For EGFR inhibitors, substitutions at both the 2-phenyl and 4-anilino positions are critical for high potency.[22] A small, electron-donating group like a methoxy group generally enhances activity.[22]

• Lipophilicity and Hydrophobicity: The addition of large, lipophilic moieties can help the compound occupy hydrophobic regions within the kinase ATP-binding pocket, enhancing inhibitory activity.[23] This is a common strategy in designing potent kinase inhibitors.

Experimental Protocol: Determination of IC50 via MTT Assay

The MTT assay is a colorimetric method widely used to assess cell viability and metabolic activity, providing a reliable technique for determining IC50 values.[24] The principle is based on the reduction of the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into purple formazan crystals by mitochondrial enzymes in living cells.[24] The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology

• Cell Seeding:

  • Harvest cells that are in the logarithmic growth phase.[24]

  • Perform a cell count and viability check using a hemocytometer and trypan blue exclusion.

  • Dilute the cell suspension to an optimized seeding density (e.g., 5,000-10,000 cells/well) in a 96-well microplate.[24]

  • Incubate the plate overnight (typically 18-24 hours) at 37°C in a 5% CO₂ humidified atmosphere to allow cells to attach.[25]

• Compound Treatment:

  • Prepare serial dilutions of the thienopyrimidine test compounds in culture medium to achieve a range of final concentrations. A vehicle control (e.g., DMSO in medium) must be included.[24]

  • Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions.

  • Incubate the plate for a specified period, typically 48 to 72 hours, depending on the cell line's doubling time.[24][25]

• MTT Addition and Incubation:

  • After the treatment period, carefully remove the medium.

  • Add 50 µL of serum-free medium and 50 µL of MTT solution (typically 5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will convert the MTT into visible purple formazan crystals.[24][26]

• Formazan Solubilization:

  • Carefully aspirate the MTT-containing medium without disturbing the cells or formazan crystals.[24]

  • Add 150 µL of a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), to each well to dissolve the formazan crystals.[24][26]

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure the crystals are fully dissolved.[24][26]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 490 nm or 570 nm.[24][26]

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

  • The IC50 value is determined from this curve as the concentration that causes a 50% reduction in cell viability.

Caption: Experimental workflow for determining IC50 values using the MTT assay.

Conclusion

Thienopyrimidine derivatives represent a robust and versatile scaffold in the field of anticancer drug discovery. Their ability to potently inhibit key oncogenic kinases like EGFR, VEGFR, PI3K, and Aurora kinases underscores their therapeutic potential. As demonstrated by the comparative IC50 data, strategic modifications to the core structure can yield compounds with high potency and selectivity against a variety of cancer cell lines. The continued exploration of structure-activity relationships, guided by standardized in vitro assays, will be paramount in optimizing these promising molecules for future clinical development.

References

• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. (n.d.). Vertex AI Search.

• Salib, S., Khalil, O., Kamel, M., & El-Dash, Y. (2016). Synthesis and Antitumor Activity of Novel Thienopyrimidine Derivatives Containing Thiosemicarbazide Moiety. Open Access Library Journal, 3, 1-7. Retrieved from [Link]

• Mghwary, A. E.-S., Gedawy, E. M., Kamal, A. M., & Abuel-Maaty, S. M. (2019). Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 838–852. Retrieved from [Link]

• A Thienopyrimidine Derivative Induces Growth Inhibition and Apoptosis in Human Cancer Cell Lines via Inhibiting Aurora B Kinase Activity. (2013). European Journal of Medicinal Chemistry, 65, 151-7. Retrieved from [Link]

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• Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile. (2019). Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 838-852. Retrieved from [Link]

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• Thienopyrimidine Derivatives Exert Their Anticancer Efficacy via Apoptosis Induction, Oxidative Stress and Mitotic Catastrophe. (2017). European Journal of Medicinal Chemistry, 139, 783-795. Retrieved from [Link]

• IC 50 (lM) of the synthesized compounds on the three cell lines. (n.d.). ResearchGate. Retrieved from [Link]

• Anticancer Potential of Thieno[2,3-d]pyrimidine Derivatives in Oral Carcinoma Models. (2026). International Journal of Molecular Sciences. Retrieved from [Link]

• Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2; design, synthesis, biological evaluations, and in silico studies. (2022). RSC Advances, 12(35), 22695-22718. Retrieved from [Link]

• Design, synthesis and anticancer evaluation of thieno[2,3-d]pyrimidine derivatives as dual EGFR/HER2 inhibitors and apoptosis inducers. (2019). Bioorganic Chemistry, 89, 102944. Retrieved from [Link]

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Selectivity profiling of thienopyrimidine inhibitors against a kinase panel

An in-depth, objective comparison guide designed for researchers, scientists, and drug development professionals evaluating the selectivity and efficacy of thienopyrimidine-based kinase inhibitors.

In the pursuit of targeted oncology therapeutics, achieving precise kinase selectivity is a paramount challenge. The thienopyrimidine scaffold has emerged as a highly privileged pharmacophore, acting as a robust bioisostere for the adenine ring of ATP. By forming critical hydrogen bonds with the kinase hinge region, this scaffold provides a versatile foundation for both highly selective and rationally multi-targeted inhibitors.

This guide provides a comparative analysis of thienopyrimidine inhibitors against alternative scaffolds, detailing the experimental methodologies required to conduct rigorous kinome-wide selectivity profiling.

Comparative Selectivity: Thienopyrimidines vs. Alternative Scaffolds

When profiling a novel inhibitor, it is essential to benchmark its selectivity against established clinical compounds. Thienopyrimidines can be engineered for exquisite selectivity (e.g., GDC-0941 for PI3K) or designed for strategic polypharmacology (e.g., Compound 26 for FAK/FLT3)[1][2].

Table 1 summarizes the kinome selectivity metrics of representative thienopyrimidines compared to quinazolinone and pyridopyrimidine alternatives.

Table 1: Quantitative Kinome Selectivity Comparison

Scaffold Class	Representative Compound	Primary Target(s)	Kinase Panel Size	Selectivity Profile (Hit Rate)	Notable Off-Targets (>50% inhibition at 1 µM)
Thienopyrimidine	GDC-0941 (Pictilisib)	PI3Kα/δ/γ	228	Highly Selective	FLT3, TrkA[2]
Thienopyrimidine	Compound 26	FAK / FLT3	334	Multitargeted (15 hits >90% at 0.1 µM)	Src, JAK1/3, CDK4[1]
Quinazolinone	CAL-101 (Idelalisib)	PI3Kδ	402	Highly Selective (S-score < 0.05)	Minimal[2]
Pyridopyrimidine	Palbociclib	CDK4/6	>300	Highly Selective	Minimal

Data Interpretation: While quinazolinones like CAL-101 demonstrate extreme isoform specificity, thienopyrimidines offer a highly tunable core. For instance, the addition of a single methyl group to the thienopyrimidine core can drastically shift selectivity from a pan-PI3K/mTOR profile to a highly specific PI3Kα profile by exploiting steric clashes with specific tyrosine residues in the ATP-binding pocket.

Experimental Methodologies: Kinome-Wide Profiling

To ensure scientific trustworthiness, a self-validating profiling workflow must utilize orthogonal assays. We employ an active-site competition binding assay for high-throughput primary screening, followed by a radiometric activity assay to validate functional enzyme inhibition.

Caption: Workflow for kinome-wide selectivity profiling of novel inhibitors.

Protocol A: High-Throughput Active-Site Competition Binding (e.g., KINOMEscan)

This method measures the thermodynamic affinity of the compound for the kinase active site without requiring an optimized peptide substrate for every kinase.

• Preparation of Kinase-Tagged Phage: Express the human kinome as fusions to T7 bacteriophage. Causality: Phage display allows for the use of quantitative PCR (qPCR) to measure bound kinase, providing a highly sensitive, amplifiable readout for high-throughput screening.

• Immobilization of Bait Ligand: Bind a broad-spectrum, promiscuous kinase inhibitor to a solid agarose support.

• Compound Incubation: Incubate the kinase-phage, the immobilized bait ligand, and the thienopyrimidine test compound (typically at 1 µM or 10 µM) in binding buffer. Causality: The test compound competes with the immobilized bait for the ATP-binding site. High-affinity binding by the test compound prevents the kinase-phage from attaching to the solid support.

• Elution and Quantification: Wash the beads to remove unbound phage. Elute the bound phage and quantify via qPCR. Calculate the Selectivity Score ( S10​ ), defined as the number of kinases bound >90% divided by the total number of kinases tested.

Protocol B: Radiometric Kinase Activity Assay (e.g., ³³PanQinase)

Binding does not always equal functional inhibition. Hits from Protocol A must be validated using a functional radiometric assay[3].

• Reaction Assembly: Combine the purified recombinant kinase, a specific peptide substrate, and the thienopyrimidine inhibitor in a buffered solution containing Mg²⁺ or Mn²⁺.

• ATP Addition: Initiate the reaction by adding a mixture of cold ATP and [ γ -³³P]-ATP. Causality: It is critical to set the ATP concentration at the apparent Km​ of the specific kinase rather than a universal concentration. This ensures that the resulting IC 50​ values represent true competitive affinity and allows for accurate cross-kinase comparisons without being artificially masked by varying ATP affinities[3].

• Incubation and Termination: Incubate for 60 minutes at room temperature. Terminate the reaction by spotting the mixture onto P81 phosphocellulose paper. Causality: The positively charged phosphocellulose paper strongly binds the phosphorylated peptide substrate, while unreacted[ γ -³³P]-ATP is washed away in subsequent phosphoric acid washes.

• Quantification: Measure the retained radioactivity using a scintillation counter to determine the percentage of residual kinase activity.

Cellular Validation of Target Engagement

In vitro biochemical selectivity must be validated in living cells to account for membrane permeability and competition with high intracellular ATP concentrations (~1-5 mM). For dual FAK/FLT3 thienopyrimidine inhibitors (like Compound 26), target engagement is verified via downstream signaling[4].

Caption: Mechanism of dual FAK/FLT3 inhibition by thienopyrimidine derivatives.

Protocol C: Western Blot for Intracellular Signaling

• Cell Treatment: Plate MV4-11 (FLT3-ITD mutant) or MDA-MB-231 (FAK overexpressing) cells. Treat with the thienopyrimidine inhibitor (0.1 - 10 µM) for a short duration (1-4 hours). Causality: A short incubation window is strictly utilized to capture direct kinase inhibition and prevent confounding secondary transcriptional feedback loops or apoptosis-induced protein degradation.

• Protein Extraction: Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors (e.g., sodium orthovanadate and sodium fluoride). Causality: Phosphatase inhibitors are mandatory to preserve the transient phosphorylation states of the target proteins during extraction.

• Immunoblotting: Resolve proteins via SDS-PAGE, transfer to a PVDF membrane, and probe with phospho-specific antibodies (e.g., anti-p-FLT3, anti-p-FAK Y397, and anti-p-AKT Ser473). Normalize signals against total protein controls (e.g., total FAK, β -actin) to calculate cellular IC 50​ [4].

References

• Identification of Thieno[3,2-d]pyrimidine Derivatives as Dual Inhibitors of Focal Adhesion Kinase and FMS-like Tyrosine Kinase 3. ACS Publications.[Link]

• Selective and potent small-molecule inhibitors of PI3Ks. Ovid.[Link]

• Kinase Panel Screening and Profiling Service. Reaction Biology.[Link]

• Identification of Thieno[3,2-d]pyrimidine Derivatives as Dual Inhibitors of Focal Adhesion Kinase and FMS-like Tyrosine Kinase 3. BK Times.[Link]

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Safety & Regulatory Compliance

The Application Scientist’s Guide to Handling 4-Aminothieno[2,3-d]pyrimidine-2-thiol

As researchers push the boundaries of materials science and drug discovery, handling multifunctional heterocyclic compounds requires a deep understanding of both their utility and their inherent risks. 4-Aminothieno[2,3-d]pyrimidine-2-thiol (CAS: 177355-92-9) is a highly active compound utilized in 1[1], 2[2], and as a3[3].

However, the exact structural features that make it effective—specifically the metal-chelating thiol (-SH) and primary amine (-NH2) groups—also dictate its hazardous interaction with biological systems. This guide provides a self-validating, mechanistic approach to personal protective equipment (PPE) and operational logistics for this specific compound.

Chemical Hazard Profile & Mechanistic Causality

To select the correct PPE, we must first understand the causality behind the compound's hazards. According to global safety data standards, 4-Aminothieno[2,3-d]pyrimidine-2-thiol is classified under Acute Toxicity Category 3 (Oral - H301) and Eye Irritation Category 2 (H319) , and carries a WGK 3 rating (highly hazardous to water).

• Inhalation & Ocular Risk (The Static Hazard): As a fine, solid powder, thienopyrimidine derivatives are prone to accumulating triboelectric (static) charge. When a metal spatula approaches, the powder can "jump," creating an invisible micro-aerosol. If this aerosol contacts the moisture of the eyes, the thiol group reacts rapidly, causing severe irritation (H319).

• Dermal & Systemic Risk (The Solvent Carrier Effect): While the dry powder does not easily penetrate intact skin, this compound is frequently solubilized in highly polar aprotic solvents like DMSO or DMF for biological assays. DMSO rapidly penetrates the epidermal barrier, carrying the dissolved toxic solute (H301) directly into the bloodstream.

Personal Protective Equipment (PPE) Matrix

Based on the mechanistic risks outlined above, standard safety glasses and basic latex gloves are insufficient. The following table summarizes the mandatory PPE requirements, incorporating localized Japanese Industrial Standards (JIS) alongside global benchmarks.

PPE Category	Specification & Material	Quantitative Standard	Replacement & Validation Schedule
Primary Gloves	Nitrile (For handling dry solid)	≥ 0.11 mm thickness	Replace every 2-4 hours. Validation: Perform visual inflation leak test prior to donning.
Secondary Gloves	Butyl Rubber (For handling DMSO/DMF solutions)	≥ 0.30 mm thickness	> 480 min breakthrough time. Replace immediately if solvent exposure occurs.
Eye Protection	Tight-fitting Chemical Goggles	JIS T 8147 / ANSI Z87.1	Inspect daily. Validation: Ensure the rubber seal sits flush against the skin with no gaps.
Respiratory	N95 / DS2 Particulate Respirator	≥ 95% filtration efficiency (JIS T 8151)	Mandatory if handling outside a Class II fume hood (not recommended).
Body Protection	Flame-Resistant Lab Coat	NFPA 2112 / EN ISO 11612	The compound is a Class 6.1C combustible toxic. Wash weekly via specialized chemical laundry.

Self-Validating Operational Protocols

Do not rely on passive safety. Every step in your workflow must include a verification check to ensure the system is secure.

Step 1: Fume Hood Preparation & Anti-Static Mitigation

• Action: Clear the Class II biological safety cabinet or chemical fume hood of all unnecessary items to ensure laminar airflow.

• Causality: Obstructions create turbulent air eddies, which can pull the toxic powder out of the hood and into the operator's breathing zone.

• Validation: Hold a delicate tissue at the sash opening; it should pull gently and steadily inward.

• Mitigation: Discharge the interior of the weighing enclosure and the weighing boat using an anti-static ionizer gun for 10 seconds before introducing the chemical.

Step 2: Weighing and Transfer

• Action: Tare the anti-static weigh boat. Using a micro-spatula, carefully transfer the 4-Aminothieno[2,3-d]pyrimidine-2-thiol.

• Action: Cap the source bottle immediately after the required mass is obtained.

• Validation: Observe the balance readout. A fluctuating weight indicates static interference or air turbulence, meaning the aerosolization risk is currently high. Pause until the reading stabilizes.

Step 3: Solubilization (High-Risk Phase)

• Action: If dissolving the compound in DMSO, double-glove (Nitrile inner, Butyl rubber outer).

• Causality: Nitrile provides excellent particulate protection but degrades rapidly upon contact with DMSO. The Butyl outer layer provides the necessary chemical resistance against the solvent carrier.

• Action: Add the solvent slowly down the side of the vial to prevent displacing air too quickly, which could eject powder.

Decontamination and Disposal Plans

Because 4-Aminothieno[2,3-d]pyrimidine-2-thiol is highly hazardous to aquatic environments (WGK 3), it must never be washed down the sink.

Spills and Surface Decontamination

• The Chemistry of Decontamination: Thiol groups (-SH) are highly reactive and malodorous. To neutralize the compound on surfaces, use a 10% Sodium Hypochlorite (Bleach) solution .

• Causality: The hypochlorite aggressively oxidizes the thiol group into a water-soluble, biologically inert sulfonate (-SO3H). This eliminates both the toxicity and the odor.

• Protocol: Spray the affected area with 10% bleach, let it sit for 15 minutes to ensure complete oxidation, then wipe up with absorbent pads. Follow with a standard soap and water wash.

Waste Routing

• Solid waste (empty vials, contaminated weigh boats, used gloves) must be sealed in heavy-duty polyethylene bags, labeled as "Hazardous Solid Waste: Toxic/Combustible (Class 6.1C)", and sent for high-temperature commercial incineration.

• Liquid waste (DMSO solutions) must be collected in dedicated, clearly labeled halogen-free organic waste carboys.

Operational Workflow Visualization

The following diagram maps the critical path for handling this compound, integrating the hazard assessment, PPE donning, and conditional spill response logic.

Fig 1: Operational workflow and spill response for 4-Aminothieno[2,3-d]pyrimidine-2-thiol handling.

References

• Danquah, C. A., et al. (2018). Analogues of Disulfides from Allium stipitatum Demonstrate Potent Anti-tubercular Activities through Drug Efflux Pump and Biofilm Inhibition. PubMed Central (PMC).[Link]

• Fatemi, S. J., et al. (2021). Thallium extraction in urine and water samples by nanomagnetic 4-Aminothieno[2,3-d] pyrimidine-2-thiol functionalized on graphene oxide. Analytical Methods in Environmental Chemistry Journal. [Link]

• ResearchGate Contributors. (2026). Optimization of friction welding process parameters for Joining Al6082 and mild steel using RSM (Referencing heterocyclic corrosion inhibitors). ResearchGate.[Link]

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